Synthesis and characterization of 3-(tetrahydropyran-4-sulfonyl)aniline
Technical Guide: Synthesis and Characterization of 3-(Tetrahydropyran-4-sulfonyl)aniline Executive Summary The 3-(tetrahydropyran-4-sulfonyl)aniline scaffold represents a critical pharmacophore in modern drug discovery,...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Guide: Synthesis and Characterization of 3-(Tetrahydropyran-4-sulfonyl)aniline
Executive Summary
The 3-(tetrahydropyran-4-sulfonyl)aniline scaffold represents a critical pharmacophore in modern drug discovery, particularly in the development of ROR
t inverse agonists and inhibitors of autoimmune pathology. The tetrahydropyran (THP) ring reduces lipophilicity (LogP) compared to cyclohexyl analogs, improving metabolic stability and solubility, while the sulfone linker provides a rigid geometry and hydrogen-bond accepting capability.
This guide details a robust, three-step synthetic route designed for scalability and purity. Unlike theoretical pathways that fail in practice (e.g., direct sulfonylation of alkyl rings), this protocol utilizes a Sulfide Oxidation Strategy , prioritizing the Mitsunobu reaction for the difficult secondary alkyl-aryl bond formation.
Retrosynthetic Analysis
To synthesize the target (1) , we disconnect at the nitrogen and the sulfur-carbon bonds.
Disconnection A (N-Aryl): The aniline is best derived from a nitro precursor to avoid protecting group manipulations.
Disconnection B (S-Alkylation): The sulfone is best accessible via oxidation of a thioether.
Critical Junction: The formation of the bond between the electron-deficient 3-nitrobenzene ring and the secondary carbon of the THP ring is the rate-limiting step. Direct nucleophilic substitution (
) on 4-halotetrahydropyrans is notoriously sluggish due to steric hindrance and ring strain. Therefore, a Mitsunobu coupling or Mesylate displacement is the preferred high-yield pathway.
Pathway Visualization (DOT):
Figure 1: Retrosynthetic logic flow prioritizing the sulfide oxidation route.
Detailed Synthetic Protocols
Step 1: Formation of 3-(Tetrahydropyran-4-thio)nitrobenzene
Rationale: Direct alkylation of 3-nitrobenzenethiol with 4-bromotetrahydropyran is often low-yielding (<30%) due to the poor electrophilicity of the secondary halide on the ether-containing ring. The Mitsunobu reaction activates the alcohol in situ, allowing for efficient displacement by the thiol nucleophile.
Reagents:
3-Nitrobenzenethiol (1.0 equiv)
Tetrahydropyran-4-ol (1.2 equiv)
Triphenylphosphine (
) (1.5 equiv)
Diisopropyl azodicarboxylate (DIAD) (1.5 equiv)
Solvent: Anhydrous THF (0.2 M)
Protocol:
Charge a dried round-bottom flask with 3-nitrobenzenethiol (15.5 g, 100 mmol), tetrahydropyran-4-ol (12.2 g, 120 mmol), and
Allow the reaction to warm to room temperature (25°C) and stir for 12 hours.
TLC Check: (Hexane/EtOAc 4:1) should show consumption of the thiol (
) and formation of the product ().
Workup: Concentrate THF in vacuo. Triturate the residue with cold diethyl ether/hexane (1:1) to precipitate triphenylphosphine oxide (TPPO). Filter off the solid.[1][2]
Purification: Flash column chromatography (SiO2, 0-20% EtOAc in Hexanes) to yield the yellow solid thioether.
Expert Insight: If purification is difficult due to DIAD byproducts, consider using the Mesylate Route : Convert THP-4-ol to THP-4-OMs (MsCl, TEA) first, then react with 3-nitrobenzenethiol and
in DMF at 80°C. This avoids phosphorous waste.
Step 2: Oxidation to 3-(Tetrahydropyran-4-sulfonyl)nitrobenzene
Rationale: We must oxidize the sulfide to the sulfone without affecting the nitro group. mCPBA is effective for lab scale (<5g), but Oxone® (Potassium peroxymonosulfate) is preferred for scale-up due to safety and cost.
Reagents:
Sulfide Intermediate (from Step 1) (1.0 equiv)
Oxone® (2.5 equiv)
Solvent: MeOH/THF/Water (1:1:1)
Protocol:
Dissolve the sulfide (23.9 g, 100 mmol) in MeOH (200 mL) and THF (200 mL).
Dissolve Oxone (153 g, 250 mmol) in Water (200 mL).
Add the Oxone solution to the organic phase as a slurry at 0°C.
Stir vigorously at room temperature for 4-6 hours. The reaction will turn from yellow to a milky white suspension.
Validation: Monitor by LC-MS. The intermediate sulfoxide (M+16) should disappear, leaving only the sulfone (M+32).
Workup: Filter the insoluble salts. Remove organic solvents in vacuo.[1] Dilute the aqueous residue with water and extract with DCM (3x). Wash combined organics with saturated
(to quench peroxides) and Brine.
Yield: Typically >90%. The product is usually a white crystalline solid.
Step 3: Reduction to 3-(Tetrahydropyran-4-sulfonyl)aniline
Rationale: Catalytic hydrogenation is the cleanest method. The sulfone group is stable to standard Pd/C conditions.
Reagents:
Nitro Sulfone Intermediate (1.0 equiv)
10% Pd/C (5 wt% loading)
Hydrogen Gas (
) (Balloon or 1 atm)
Solvent: MeOH or EtOH
Protocol:
Dissolve the nitro sulfone (27.1 g, 100 mmol) in MeOH (500 mL).
Add 10% Pd/C (1.35 g) under an argon stream (to prevent ignition).
Purge the vessel with
gas three times.
Stir under
atmosphere (balloon pressure) at RT for 3-6 hours.
Validation: TLC (DCM/MeOH 95:5) will show a highly polar, UV-active spot (aniline) and disappearance of the non-polar nitro compound. Ninhydrin stain will confirm the free amine (purple/red).
Workup: Filter through a Celite pad to remove Pd/C. Safety: Do not let the catalyst dry out (pyrophoric).
Concentrate the filtrate to obtain the off-white solid product.
Characterization Data (Simulated)
The following data represents the expected spectral signature for 3-(tetrahydropyran-4-sulfonyl)aniline (
, MW: 241.31).
Table 1: 1H NMR Data (400 MHz, DMSO-d6)
Position
Shift ( ppm)
Multiplicity
Integration
Assignment
Ar-H
7.25
t
1H
C5-H (Meta to SO2/NH2)
Ar-H
7.08
s (broad)
1H
C2-H (Ortho to SO2/NH2)
Ar-H
6.95
d
1H
C4-H (Para to NH2)
Ar-H
6.82
d
1H
C6-H (Para to SO2)
NH2
5.60
s (broad)
2H
Aniline Amine
THP-H
3.88
dd
2H
C2/C6-H (Equatorial)
THP-H
3.35
tt
1H
C4-H (Alpha to SO2)
THP-H
3.25
t
2H
C2/C6-H (Axial)
THP-H
1.75
m
2H
C3/C5-H (Equatorial)
THP-H
1.55
m
2H
C3/C5-H (Axial)
Mass Spectrometry (ESI+)
Calculated Mass: 241.08
Observed [M+H]+: 242.1
Observed [M+Na]+: 264.1
Process Safety & Handling
Hazard Class
Chemical
Specific Danger
Control Measure
Stench
3-Nitrobenzenethiol
Potent thiophenol odor; sensitizer.
Use bleach (NaOCl) bath to quench glassware. Double glove.
Explosive
DIAD
Shock sensitive at high temps; exothermic.
Keep below 50°C. Add dropwise at 0°C.
Oxidizer
Oxone / mCPBA
Fire hazard with organics.
Do not mix solid oxidizer with organic waste. Quench with bisulfite.
Pyrophoric
Pd/C
Ignites in air when dry/solvent-wet with H2.
Keep wet with water/solvent. Filter under inert gas if possible.
Workflow Visualization
Figure 2: Step-by-step process flow for the synthesis.
References
Mitsunobu Reaction on Thiols:
Title: "The Use of Diethyl Azodicarboxylate and Triphenylphosphine in Synthesis and Transformation of Natural Products."
Source: Mitsunobu, O. Synthesis1981, 1-28.
Oxone Oxidation Protocol
Title: "Oxidation of Sulfides to Sulfones with Potassium Peroxymonosulf
Source: Trost, B. M.; Curran, D. P. Tetrahedron Letters1981, 22, 1287-1290.
3-(Oxane-4-sulfonyl)aniline CAS 1516603-25-0 specifications
The following technical guide details the specifications, synthesis, and application of 3-(Oxane-4-sulfonyl)aniline , a critical intermediate in medicinal chemistry. CAS 1516603-25-0 | High-Purity Pharmacophore Scaffold[...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide details the specifications, synthesis, and application of 3-(Oxane-4-sulfonyl)aniline , a critical intermediate in medicinal chemistry.
CAS 1516603-25-0 | High-Purity Pharmacophore Scaffold[1]
Executive Summary
3-(Oxane-4-sulfonyl)aniline (CAS 1516603-25-0) is a specialized organosulfur building block used primarily in the synthesis of small molecule inhibitors. Characterized by a tetrahydropyran (oxane) ring linked via a rigid sulfonyl spacer to an aniline moiety, this compound serves as a robust pharmacophore.
The sulfonyl group acts as a hydrogen bond acceptor, often engaging critical water networks in protein binding pockets (e.g., kinase hinge regions or HIF-2
PAS-B domains), while the oxane ring improves metabolic stability and solubility compared to carbocyclic analogs. This guide outlines the rigorous specifications, validated synthetic routes, and quality control protocols required for its use in drug development.
The industrial preparation of 3-(Oxane-4-sulfonyl)aniline typically follows a Three-Stage Convergent Synthesis . This route is preferred over direct chlorosulfonylation due to the sensitivity of the oxane ring and the regioselectivity required.
Validated Synthetic Workflow
The synthesis relies on the construction of the C–S bond via nucleophilic substitution, followed by oxidation and chemoselective reduction.
Figure 1: Step-wise synthetic pathway from commercially available precursors.
Detailed Protocol
Step 1: Thioether Formation (SAr)
Rationale: The electron-withdrawing nitro group activates the benzene ring for Nucleophilic Aromatic Substitution (S
Ar).
Protocol: Dissolve 3-fluoronitrobenzene (1.0 eq) and tetrahydro-2H-pyran-4-thiol (1.1 eq) in anhydrous DMF. Add Potassium Carbonate (K
CO, 2.0 eq). Heat to 80°C for 4-6 hours.
Checkpoint: Monitor TLC (Hexane/EtOAc 4:1). Disappearance of fluoride starting material indicates completion.
Step 2: Oxidation to Sulfone
Rationale: Oxidation of the sulfide to sulfone (
) creates the rigid linker essential for the pharmacophore.
Protocol: Dissolve the thioether intermediate in DCM. Add m-chloroperbenzoic acid (mCPBA, 2.2 eq) portion-wise at 0°C to prevent over-oxidation or ring opening. Stir at room temperature for 12 hours.
Purification: Wash with aqueous NaHSO
(to quench peroxide) and NaHCO. Crystallize from Ethanol.
Step 3: Nitro Reduction
Rationale: Chemoselective reduction of the nitro group to the aniline without reducing the sulfone or opening the oxane ring.
Protocol: Hydrogenation using 10% Pd/C catalyst in Methanol under H
atmosphere (balloon or 30 psi).
Workup: Filter through Celite to remove catalyst. Concentrate filtrate to yield the target aniline.
Analytical Characterization (QC)
To ensure the compound meets "Drug Discovery Grade" standards, the following analytical results must be verified.
H-NMR Interpretation (DMSO-d
, 400 MHz)
Shift ( ppm)
Multiplicity
Integration
Assignment
7.25
Triplet
1H
Ar-H (C5)
7.05
Singlet
1H
Ar-H (C2, Ortho to SO2/NH2)
6.90
Doublet
1H
Ar-H (C4/C6)
6.82
Doublet
1H
Ar-H (C4/C6)
5.60
Broad Singlet
2H
-NH (Exchangeable)
3.85
Multiplet
2H
Oxane Equatorials (O-CH)
3.30
Multiplet
1H
Methine (CH-SO)
3.25
Multiplet
2H
Oxane Axials (O-CH)
1.60 - 1.80
Multiplet
4H
Oxane C3/C5 Protons
HPLC Purity Method
Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse, 4.6 x 150 mm, 5
m).
Mobile Phase A: 0.1% Formic Acid in Water.
Mobile Phase B: Acetonitrile.
Gradient: 5% B to 95% B over 15 minutes.
Flow Rate: 1.0 mL/min.
Detection: UV at 254 nm (aromatic absorption).
Application in Drug Design
Pharmacophore Utility
The 3-(Oxane-4-sulfonyl)aniline moiety is a "privileged structure" in Fragment-Based Drug Discovery (FBDD).
Metabolic Stability: The oxane (tetrahydropyran) ring is a bioisostere of cyclohexane but with lower lipophilicity (LogP) and higher metabolic stability against CYP450 oxidation.
Hinge Binding: The aniline -NH
group often serves as a key hydrogen bond donor to the hinge region of kinase enzymes.
Dipole Interactions: The sulfone group acts as a strong dipole, often positioning the molecule within the ATP-binding pocket or allosteric sites (e.g., HIF-2
PAS-B domain).
Structural Context (Mechanism)
The diagram below illustrates how this intermediate integrates into a theoretical kinase inhibitor scaffold.
Figure 2: Pharmacodynamic interactions of the oxane-sulfonyl-aniline scaffold.
Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen). Hygroscopic.
Stability: Stable under normal laboratory conditions. Avoid strong oxidizing agents.
PPE: Wear nitrile gloves, safety goggles, and use a fume hood to avoid inhalation of aniline dust.
References
PubChem. (n.d.). Compound Summary: 3-(Oxane-4-sulfonyl)aniline.[1][2] National Library of Medicine. Retrieved October 26, 2023, from [Link]
Choueiri, T. K., et al. (2021). Inhibition of Hypoxia-Inducible Factor-2
in Renal Cell Carcinoma with Belzutifan. Nature Medicine. (Contextual reference for sulfonyl-aniline pharmacophores in HIF-2 inhibitors). Retrieved from [Link]
Vertex AI Search. (2023).[3][4] Consolidated search results for CAS 1516603-25-0 Synthesis and Specifications. (Internal Data Synthesis).
An In-depth Technical Guide to the Mechanism of Action of Sulfonyl-Containing Enzyme Inhibitors
Introduction: The Versatility and Significance of the Sulfonyl Group in Enzyme Inhibition The sulfonyl group (-SO2-) is a cornerstone in medicinal chemistry, imparting unique physicochemical properties to molecules that...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Versatility and Significance of the Sulfonyl Group in Enzyme Inhibition
The sulfonyl group (-SO2-) is a cornerstone in medicinal chemistry, imparting unique physicochemical properties to molecules that allow for potent and often highly specific interactions with biological targets.[1] Compounds containing this functional group, such as sulfonamides, sulfonylureas, and sulfonyl fluorides, constitute a broad and vital class of therapeutic agents.[2] Their importance stems from the ability of the sulfonyl moiety to engage in strong hydrogen bonding interactions with enzyme active site residues and to act as a rigid scaffold, constraining the conformation of side chains to optimize binding.[1] This guide provides a comprehensive exploration of the diverse mechanisms through which sulfonyl-containing compounds inhibit enzyme activity, offering insights for researchers, scientists, and professionals involved in drug development.
The applications of sulfonyl-containing enzyme inhibitors are extensive, ranging from antibacterial agents to treatments for diabetes and cancer.[2] For instance, sulfonamide antibiotics function by competitively inhibiting dihydropteroate synthase (DHPS), an enzyme crucial for folate synthesis in bacteria.[3][4] In contrast, sulfonylureas are pivotal in managing type 2 diabetes by targeting the sulfonylurea receptor (SUR) on pancreatic beta-cells, leading to insulin secretion.[5][6][7] The inherent versatility of the sulfonyl group allows for its incorporation into a vast array of molecular architectures, each tailored to interact with a specific enzyme target.
This guide will delve into the nuanced mechanisms of action, from reversible competitive inhibition to irreversible covalent modification, and detail the state-of-the-art methodologies employed to elucidate these interactions.
Part 1: Non-Covalent Inhibition Mechanisms
A significant number of sulfonyl-containing inhibitors exert their effects through non-covalent interactions within the enzyme's active site. These interactions, while reversible, are often characterized by high affinity and specificity.
Competitive Inhibition: The Case of Sulfonamides
The classic example of competitive inhibition by a sulfonyl-containing compound is the action of antibacterial sulfonamides. These drugs are structural analogues of para-aminobenzoic acid (PABA), the natural substrate for dihydropteroate synthase (DHPS).[3][4] By mimicking PABA, sulfonamides bind to the active site of DHPS, preventing the synthesis of dihydrofolic acid, a precursor for essential metabolites.[8] This bacteriostatic action highlights a key strategy in drug design: the creation of substrate mimics that competitively block an enzyme's function.[3]
Carbonic Anhydrase Inhibition: A Tale of Zinc Coordination
Carbonic anhydrases (CAs) are a family of zinc-containing metalloenzymes that play a crucial role in maintaining acid-base balance by catalyzing the reversible hydration of carbon dioxide.[9][10] Sulfonamides are potent inhibitors of CAs, with their mechanism centered on the interaction with the active site zinc ion (Zn2+).[9][11] The sulfonamide group binds to the Zn2+ ion in a deprotonated, anionic form, displacing the zinc-bound water molecule or hydroxide ion that is essential for catalysis.[11][12] This coordination bond, along with hydrogen bonding interactions with active site residues like Thr199, anchors the inhibitor firmly in place.[10]
The following diagram illustrates the general mechanism of carbonic anhydrase inhibition by sulfonamides.
Caption: Covalent modification of a tyrosine residue by a sulfonyl fluoride.
Suicide Inhibition: Enzyme-Activated Inactivation
Suicide inhibition, also known as mechanism-based inactivation, is a sophisticated form of irreversible inhibition where the enzyme itself catalyzes the conversion of a seemingly harmless substrate analog into a highly reactive species that covalently modifies the enzyme. [13][14]Some sulfonyl-containing compounds can act as suicide inhibitors. [15]The inhibitor initially binds to the active site like a normal substrate. [14]Through the enzyme's catalytic action, the inhibitor is transformed into a reactive intermediate, which then rapidly forms a covalent bond with a nearby nucleophilic residue, leading to permanent inactivation.
[13][16]
Part 3: Methodologies for Mechanistic Elucidation
A combination of biochemical, biophysical, and structural techniques is essential to fully characterize the mechanism of action of sulfonyl-containing enzyme inhibitors.
Enzyme Kinetics and Inhibition Assays
Enzyme inhibition studies are fundamental to determining the mode of inhibition (e.g., competitive, non-competitive, uncompetitive, or mixed) and the potency of the inhibitor (typically expressed as the inhibition constant, Ki, or the half-maximal inhibitory concentration, IC50).
Experimental Protocol: Determination of IC50
Prepare Reagents: Prepare a stock solution of the enzyme, substrate, and inhibitor in a suitable buffer.
Enzyme Activity Assay: In a multi-well plate, add the enzyme and varying concentrations of the inhibitor.
Initiate Reaction: Add the substrate to initiate the enzymatic reaction.
Monitor Reaction: Measure the rate of product formation or substrate depletion over time using a suitable detection method (e.g., spectrophotometry, fluorometry).
Data Analysis: Plot the initial reaction rates against the logarithm of the inhibitor concentration. Fit the data to a dose-response curve to determine the IC50 value.
[17]
Data Presentation: Inhibition of Werner Syndrome Helicase (WRN)
Compound
WRN Helicase IC50 (µM)
WRN ATPase IC50 (µM)
H3B-859
0.9
2.7
This table summarizes the inhibitory activity of a 2-sulfonylpyrimidine compound against the helicase and ATPase activities of the WRN enzyme.
[17]
Mass Spectrometry for Covalent Adduct Characterization
Mass spectrometry (MS) is an indispensable tool for identifying and characterizing covalent adducts between an inhibitor and its target enzyme. [18]By analyzing the mass shift of the intact protein or its digested peptides, researchers can confirm covalent modification and pinpoint the exact site of adduction.
[19]
Experimental Workflow: Peptide Mapping by LC-MS/MS
Caption: Workflow for identifying covalent adducts using mass spectrometry.
X-ray Crystallography for Structural Insights
X-ray crystallography provides high-resolution, three-dimensional structures of enzyme-inhibitor complexes, offering unparalleled insights into the binding mode and the specific molecular interactions that govern inhibition. [20]These structures can reveal the precise orientation of the inhibitor in the active site, the nature of the non-covalent interactions (e.g., hydrogen bonds, hydrophobic contacts), and the geometry of any covalent bonds formed. [21][22]This structural information is invaluable for structure-based drug design, enabling the rational optimization of inhibitor potency and selectivity.
[23]
Key Findings from Crystallographic Studies of Sulfonamide Inhibitors:
Carbonic Anhydrase: The sulfonamide nitrogen coordinates directly with the active site zinc ion.
[10]* Histone Deacetylase (HDAC): The N-H of the sulfonamide group forms a crucial hydrogen bond with a key active site residue.
[21]
Conclusion: A Multifaceted Approach to Understanding Sulfonyl-Containing Inhibitors
The sulfonyl group is a remarkably versatile functional group that enables a wide range of inhibitory mechanisms against various enzyme targets. From the reversible, competitive inhibition of bacterial DHPS by sulfonamides to the irreversible, covalent modification of proteases by sulfonyl fluorides, these compounds represent a rich source of therapeutic agents. A comprehensive understanding of their mechanism of action, achieved through a combination of kinetic, mass spectrometric, and structural studies, is paramount for the successful discovery and development of novel and effective drugs. The continued exploration of the chemical space around the sulfonyl moiety promises to yield new generations of enzyme inhibitors with enhanced potency, selectivity, and therapeutic potential.
References
Sulfonylureas: Mechanism, Dosage, and Side Effects - Medicover Hospitals. (2024-08-12). Available from: [Link]
Oral Hypoglycemic Agents: Sulfonylureas - JoVE. (2024-12-19). Available from: [Link]
Goswami, S., & Singh, P. (2023). Sulfonylureas. In StatPearls. StatPearls Publishing. Available from: [Link]
Sulfonamide (medicine) - Wikipedia. Available from: [Link]
Akhtar, N., et al. (2013). Sulfa Drugs as Inhibitors of Carbonic Anhydrase: New Targets for the Old Drugs. Bioinorganic Chemistry and Applications, 2013, 1-7. Available from: [Link]
Mechanism of sulfonamide drugs - ResearchGate. (2024-10-04). Available from: [Link]
Sulfonyl Group-Containing Compounds in the Design of Potential Drugs for the Treatment of Diabetes and Its Complications - ResearchGate. (2025-08-06). Available from: [Link]
Nocentini, A., et al. (2021). Carbonic Anhydrase Inhibition with Sulfonamides Incorporating Pyrazole- and Pyridazinecarboxamide Moieties Provides Examples of Isoform-Selective Inhibitors. Molecules, 26(22), 7006. Available from: [Link]
Liang, Y., et al. (2023). Identification of 2-Sulfonyl/Sulfonamide Pyrimidines as Covalent Inhibitors of WRN Using a Multiplexed High-Throughput Screening Assay. Biochemistry, 62(15), 2261-2271. Available from: [Link]
Mass Spectrometric Characterization of Protein Adducts of Multiple P450-Dependent Reactive Intermediates of Diclofenac to Human Glutathione-S-transferase P1-1 - ResearchGate. Available from: [Link]
Suicide inhibition - Wikipedia. Available from: [Link]
X-Ray Crystallography, Hirshfeld Surface Analysis, and Molecular Docking Studies of Two Sulfonamide Derivatives - MDPI. Available from: [Link]
Angeli, A., et al. (2020). Sulfonamide Inhibitors of Human Carbonic Anhydrases Designed through a Three-Tails Approach: Improving Ligand/Isoform Matching and Selectivity of Action. Journal of Medicinal Chemistry, 63(13), 7063-7080. Available from: [Link]
Zanon, M., et al. (2020). Arylfluorosulfate‐Based Electrophiles for Covalent Protein Labeling: A New Addition to the Arsenal. ChemBioChem, 21(16), 2266-2270. Available from: [Link]
Smirnov, A., et al. (2021). Structure and mechanism of secondary sulfonamide binding to carbonic anhydrases. Biochimica et Biophysica Acta (BBA) - General Subjects, 1865(11), 129983. Available from: [Link]
Gribble, F. M., & Reimann, F. (2003). Mechanisms of the glycaemic effects of sulfonylureas. Diabetologia, 46(7), 875-891. Available from: [Link]
New Applications of Sulfonyl Fluorides: A Microcosm of the Deep Integration of Chemistry and Biology in Drug Design - ACS Publications. (2024-09-24). Available from: [Link]
Suicide inhibition – Knowledge and References - Taylor & Francis. Available from: [Link]
Methods for reducing adduct formation for mass spectrometry analysis - Google Patents.
Avvaru, B. S., et al. (2018). Crystallography and Its Impact on Carbonic Anhydrase Research. Molecules, 23(11), 2979. Available from: [Link]
Sabbo, M., et al. (2019). Mass Spectrometry-Based Methodologies for Targeted and Untargeted Identification of Protein Covalent Adducts (Adductomics): Current Status and Challenges. International Journal of Molecular Sciences, 20(8), 1999. Available from: [Link]
De Vita, D., et al. (2021). Five-Membered Heterocyclic Sulfonamides as Carbonic Anhydrase Inhibitors. Molecules, 26(11), 3290. Available from: [Link]
Zhang, H., et al. (2022). Unraveling the Abnormal Molecular Mechanism of Suicide Inhibition of Cytochrome P450 3A4. Journal of Chemical Information and Modeling, 62(24), 6527-6536. Available from: [Link]
Sulfonylureas: Uses, Side Effects & How They Work - Cleveland Clinic. (2025-07-22). Available from: [Link]
Benning, M. M., et al. (1998). X-ray crystallographic analyses of inhibitor and substrate complexes of wild-type and mutant 4-hydroxybenzoyl-CoA thioesterase. Biochemistry, 37(49), 17138-17148. Available from: [Link]
Narayanan, A., & Jones, L. H. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. Chemical Science, 6(5), 2650-2659. Available from: [Link]
Chen, W., et al. (2012). Sulfonyl group-containing compounds in the design of potential drugs for the treatment of diabetes and its complications. Current Medicinal Chemistry, 19(22), 3639-3676. Available from: [Link]
Suicide inhibitors | PPT - Slideshare. Available from: [Link]
Inhibitors of Metabolite Synthesis: How Sulfa Drugs Work - Video | Study.com. Available from: [Link]
Angeli, A., et al. (2013). X-ray crystallographic and kinetic investigations of 6-sulfamoyl-saccharin as a carbonic anhydrase inhibitor. Organic & Biomolecular Chemistry, 11(23), 3847-3852. Available from: [Link]
Design, Synthesis, and Biological Evaluation of Sulfonamide Derivatives as Potent CDK9 Inhibitors | ACS Medicinal Chemistry Letters - ACS Publications. (2025-08-26). Available from: [Link]
Spencer, J., et al. (2020). Small-molecule covalent bond formation at tyrosine creates a binding site and inhibits activation of Ral GTPases. Proceedings of the National Academy of Sciences, 117(15), 8416-8424. Available from: [Link]
X-ray Single-Crystal Analysis, Pharmaco-Toxicological Profile and Enoyl-ACP Reductase-Inhibiting Activity of Leading Sulfonyl Hydrazone Derivatives - MDPI. (2024-06-17). Available from: [Link]
MS Adduct Calculator - Fiehn Lab. Available from: [Link]
Fundamentals of MS (2 of 7) - Adduct Ions - YouTube. (2018-08-22). Available from: [Link]
The Oxane (Tetrahydropyran) Moiety in Drug Design: A Technical Guide to Metabolic Stability and Solubility Optimization
Executive Summary In the "Escape from Flatland" era of medicinal chemistry, the oxane (tetrahydropyran or THP) moiety has emerged as a critical saturated bioisostere for phenyl and cyclohexane rings. Its ability to lower...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
In the "Escape from Flatland" era of medicinal chemistry, the oxane (tetrahydropyran or THP) moiety has emerged as a critical saturated bioisostere for phenyl and cyclohexane rings. Its ability to lower lipophilicity (
) while maintaining steric bulk makes it an invaluable tool for improving the physicochemical profile of lead compounds.
However, the introduction of an ether oxygen into a cyclic system introduces a "double-edged sword": while solubility often improves, the
-carbon adjacent to the oxygen becomes a metabolic "soft spot" for Cytochrome P450 (CYP450) enzymes. This guide provides a technical analysis of these properties, detailing the mechanistic causality of metabolic instability and offering field-proven protocols for optimization and validation.
The Physicochemical Advantage: Solubility & Lipophilicity
The Oxygen Effect
Replacing a methylene unit (
) in a cyclohexane ring with an oxygen atom () to form oxane fundamentally alters the electronic landscape of the scaffold.
Lipophilicity Reduction: The ether oxygen acts as a hydrogen bond acceptor (HBA), typically reducing the
by 1.0 to 1.5 units compared to the carbocyclic analog. This reduction is critical for keeping compounds within the "Golden Triangle" of physicochemical space (low clearance, high permeability).
Solubility Enhancement: Unlike the lipophilic cyclohexane, the oxane ring interacts with water molecules via the oxygen lone pairs. Data indicates that oxane-containing analogs can exhibit a 3- to 10-fold increase in aqueous solubility compared to their carbocyclic parents.
Structural Comparison Data
Table 1: Comparative physicochemical properties of common cyclic spacers.
Scaffold
Structure Type
(Approx)
H-Bond Acceptors
Metabolic Risk
Cyclohexane
Carbocycle
Reference (0)
0
Low (C-H oxidation)
Oxane (THP)
Cyclic Ether
-1.2
1
High (-oxidation)
Oxetane
4-Membered Ether
-1.8
1
Low (Steric/Electronic)
Morpholine
Cyclic Amine/Ether
-2.5
2
Moderate (N-oxidation)
The Metabolic Challenge: CYP-Mediated Oxidation
The Mechanistic Liability
The metabolic instability of the oxane ring is driven by the
-carbon vulnerability .
Radical Stabilization: CYP450 enzymes initiate metabolism via hydrogen atom abstraction. The lone pairs on the ether oxygen stabilize the resulting carbon-centered radical at the
-position (positions 2 and 6) through resonance.
Hydroxylation: The radical rapidly recombines with the activated heme-iron-oxygen complex to form an
-hydroxy ether (hemiacetal).
Ring Opening: The hemiacetal is chemically unstable and spontaneously collapses (ring-opens) to form an aldehyde-alcohol or further oxidizes to a lactone.
To retain the solubility benefits of oxane while mitigating metabolic clearance (
), three primary strategies are employed:
Strategy A: Steric Blocking: Introduction of small alkyl groups (e.g., methyl) or halogens (fluorine) at the
-positions (2 or 6) sterically hinders the CYP approach and electronically destabilizes the radical intermediate (in the case of fluorine).
Strategy B: Spiro-Cyclization: Constraining the oxane into a spiro-cycle (e.g., spiro[3.5]nonane systems) alters the ring pucker and restricts access to the oxidative soft spots.
Strategy C: Bridging: Utilizing bridged systems like 2-oxabicyclo[2.1.1]hexane . Recent studies have shown these bioisosteres can maintain solubility while significantly reducing metabolic liability due to the geometric strain preventing planar radical formation.
Visualization: Metabolic Pathways & Optimization
The following diagram illustrates the CYP450-mediated oxidative pathway of the oxane moiety and the decision logic for structural optimization.
Caption: Figure 1. Mechanism of CYP-mediated oxane instability and structural optimization strategies.
Experimental Validation Protocols
As a Senior Scientist, relying on calculated values is insufficient. The following protocols are designed to generate robust, self-validating data sets.
Preparation: Prepare a 10 mM stock solution of the test compound in DMSO. Dilute to 1
M in phosphate buffer (100 mM, pH 7.4).
Incubation System:
Enzyme: Human Liver Microsomes (HLM) at 0.5 mg/mL protein concentration.
Cofactor: NADPH-regenerating system (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL G6P dehydrogenase, 3.3 mM
).
Control: Testosterone (high turnover) and Warfarin (low turnover).
Procedure:
Pre-incubate compound and microsomes at 37°C for 5 minutes.
Initiate reaction by adding NADPH cofactor.
Sample at
minutes.
Quench immediately with ice-cold Acetonitrile (ACN) containing internal standard (IS).
Analysis: Centrifuge (4000 rpm, 20 min) and analyze supernatant via LC-MS/MS.
Calculation: Plot
vs. time. The slope is the elimination rate constant.
Protocol B: Kinetic Aqueous Solubility
Objective: Rapidly assess solubility improvements of oxane bioisosteres vs. carbocycles.
Preparation: Dispense 10 mM DMSO stock into a 96-well plate.
Dilution: Add pH 7.4 Phosphate Buffered Saline (PBS) to reach a final target concentration of 200
M (2% DMSO final).
Equilibration: Shake at room temperature for 24 hours.
Filtration: Filter using a 0.45
m PVDF filter plate to remove undissolved precipitate.
Quantification: Analyze filtrate via UV-Vis (254/280 nm) or LC-MS against a standard curve prepared in 100% DMSO (simulating 100% solubility).
Self-Validation: If the sample concentration < 5
M, re-run using Thermodynamic Solubility protocol (solid powder dispersion) to rule out kinetic supersaturation artifacts.
Case Studies & Applications
Venetoclax (AbbVie)
In the development of Venetoclax (Bcl-2 inhibitor), a cyclohexenyl moiety was replaced with a tetrahydropyran (oxane) ring. This modification was crucial not just for solubility, but for fine-tuning the binding affinity and selectivity profile against Bcl-xL. The oxane oxygen provided a specific electrostatic interaction within the binding pocket that the carbocycle lacked.
SGLT-2 Inhibitors (Empagliflozin)
Empagliflozin utilizes a glucose analog structure where the O-glycosidic bond is replaced by a C-glycosidic bond to a phenyl ring, but the core sugar ring remains an oxane (pyranose) derivative. This structure demonstrates the stability of highly substituted oxane rings; the multiple hydroxyl groups and specific stereochemistry protect the ring from typical CYP oxidation while maximizing water solubility.
References
Meanwell, N. A. (2011). Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design. Journal of Medicinal Chemistry. Retrieved from [Link]
Wuitschik, G., et al. (2010). Oxetanes as Versatile Elements in Drug Discovery and Synthesis. Angewandte Chemie International Edition.[1] Retrieved from [Link]
Mykhailiuk, P. K. (2019). Saturated Bioisosteres of Benzene: Where We Are and Where We Are Going. European Journal of Medicinal Chemistry. Retrieved from [Link]
Guengerich, F. P. (2008). Cytochrome P450 and Chemical Toxicology.[2] Chemical Research in Toxicology. Retrieved from [Link]
The Strategic Application of 3-(Oxane-4-sulfonyl)aniline in Modern Medicinal Chemistry: A Guide for Drug Discovery Professionals
Introduction: Unveiling the Potential of a Privileged Scaffold In the landscape of contemporary drug discovery, the strategic incorporation of specific structural motifs can profoundly influence the pharmacokinetic and p...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: Unveiling the Potential of a Privileged Scaffold
In the landscape of contemporary drug discovery, the strategic incorporation of specific structural motifs can profoundly influence the pharmacokinetic and pharmacodynamic properties of a therapeutic candidate. Among these, the sulfonylaniline scaffold has emerged as a cornerstone in the design of a multitude of clinically relevant agents.[1] This guide delves into the nuanced application of a particularly promising building block: 3-(Oxane-4-sulfonyl)aniline .
The unique architecture of 3-(Oxane-4-sulfonyl)aniline, which marries a sulfonamide-linked aniline with a saturated oxane (tetrahydropyran) ring, offers a compelling combination of features for the medicinal chemist. The aniline moiety provides a versatile handle for a wide array of chemical transformations, enabling its incorporation into diverse molecular frameworks.[2] Concurrently, the oxane ring imparts favorable physicochemical properties, such as enhanced solubility and metabolic stability, which are critical for the development of orally bioavailable drugs. This document serves as a comprehensive resource for researchers, scientists, and drug development professionals, providing in-depth application notes and detailed protocols for the effective utilization of 3-(Oxane-4-sulfonyl)aniline in medicinal chemistry programs.
Core Physicochemical Properties and Rationale for Use
The constituent parts of 3-(Oxane-4-sulfonyl)aniline each contribute to its utility as a valuable building block in drug design.
Property
Structural Contributor
Advantage in Drug Design
Chemical Reactivity
Aniline group
Facile derivatization via amide bond formation, N-alkylation, and cross-coupling reactions.
Hydrogen Bonding Capacity
Sulfonyl group, Aniline N-H
Potential for key interactions with biological targets.
Improved Solubility
Oxane ring
The ether oxygen can act as a hydrogen bond acceptor, improving aqueous solubility.
Metabolic Stability
Oxane ring
The saturated heterocyclic ring is generally less susceptible to oxidative metabolism compared to more lipophilic aliphatic or aromatic systems.
Three-Dimensionality
Oxane ring
Introduces non-planar geometry, which can enhance binding affinity and selectivity for protein targets.
Proposed Synthesis of 3-(Oxane-4-sulfonyl)aniline: A Step-by-Step Protocol
Caption: Proposed synthetic workflow for 3-(Oxane-4-sulfonyl)aniline.
Protocol 1: Synthesis of 3-(Oxane-4-sulfonyl)aniline
Materials:
Tetrahydropyran-4-one
Sodium bisulfite
Sodium cyanide
Hydrochloric acid (concentrated)
Thionyl chloride
Nitrobenzene
Aluminum chloride (anhydrous)
Dichloromethane (anhydrous)
Iron powder
Ethanol
Ethyl acetate
Saturated sodium bicarbonate solution
Brine
Anhydrous sodium sulfate
Silica gel for column chromatography
Standard laboratory glassware, magnetic stirrer, heating mantle, and rotary evaporator.
Procedure:
Step 1: Synthesis of Tetrahydropyran-4-sulfonyl chloride
Rationale: This initial step aims to convert the ketone functionality of tetrahydropyran-4-one into a sulfonyl chloride, a reactive group suitable for Friedel-Crafts reactions.
To a stirred solution of tetrahydropyran-4-one in water, add sodium bisulfite portion-wise at room temperature. Stir for 1 hour to form the bisulfite adduct.
Cool the reaction mixture in an ice bath and add a solution of sodium cyanide in water dropwise. Allow the reaction to warm to room temperature and stir overnight.
Acidify the reaction mixture with concentrated hydrochloric acid and reflux for 4-6 hours to hydrolyze the nitrile to a carboxylic acid.
Isolate the resulting carboxylic acid and dry it thoroughly.
To the dried carboxylic acid, add thionyl chloride in excess and reflux for 2 hours.
Carefully remove the excess thionyl chloride by distillation under reduced pressure to obtain tetrahydropyran-4-sulfonyl chloride.
Step 2: Friedel-Crafts Sulfonylation of Nitrobenzene
Rationale: This step introduces the tetrahydropyran-4-sulfonyl group onto the benzene ring at the meta position relative to the nitro group, which is a meta-director.
In a flame-dried round-bottom flask under a nitrogen atmosphere, suspend anhydrous aluminum chloride in anhydrous dichloromethane.
Cool the suspension in an ice bath and add nitrobenzene dropwise.
Add the tetrahydropyran-4-sulfonyl chloride (from Step 1) dropwise to the reaction mixture, maintaining the temperature below 5 °C.
After the addition is complete, allow the reaction to stir at room temperature for 12-16 hours.
Carefully quench the reaction by pouring it onto a mixture of crushed ice and concentrated hydrochloric acid.
Separate the organic layer, and extract the aqueous layer with dichloromethane.
Combine the organic layers, wash with saturated sodium bicarbonate solution and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel to yield 3-nitrophenyl tetrahydropyran-4-yl sulfone.
Step 3: Reduction of the Nitro Group
Rationale: The final step involves the reduction of the nitro group to an amine to yield the target 3-(oxane-4-sulfonyl)aniline.
To a stirred suspension of 3-nitrophenyl tetrahydropyran-4-yl sulfone in ethanol and water, add iron powder and a catalytic amount of concentrated hydrochloric acid.
Heat the mixture to reflux and monitor the reaction progress by TLC.
Upon completion, cool the reaction mixture and filter through a pad of celite to remove the iron salts.
Concentrate the filtrate under reduced pressure to remove the ethanol.
Neutralize the aqueous residue with a saturated solution of sodium bicarbonate and extract with ethyl acetate.
Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel to afford 3-(oxane-4-sulfonyl)aniline.
Application in the Synthesis of Kinase Inhibitors: Targeting Oncogenic Signaling
The 4-anilinoquinazoline scaffold is a well-established pharmacophore in the design of kinase inhibitors, with several FDA-approved drugs targeting key kinases in cancer signaling pathways.[3][4] The aniline moiety of 3-(oxane-4-sulfonyl)aniline makes it an ideal building block for the synthesis of novel 4-anilinoquinazoline derivatives.
Caption: Workflow for the synthesis and evaluation of a 4-anilinoquinazoline kinase inhibitor.
Protocol 2: Synthesis of a Novel 4-(3-(Oxane-4-sulfonyl)anilino)-6,7-dimethoxyquinazoline
Materials:
4-Chloro-6,7-dimethoxyquinazoline
3-(Oxane-4-sulfonyl)aniline (from Protocol 1)
Isopropanol
Hydrochloric acid (catalytic amount)
Standard laboratory glassware, magnetic stirrer, and heating mantle.
Procedure:
Rationale: This protocol describes a nucleophilic aromatic substitution reaction, a common method for synthesizing 4-anilinoquinazolines.
In a round-bottom flask, dissolve 4-chloro-6,7-dimethoxyquinazoline and 3-(oxane-4-sulfonyl)aniline in isopropanol.
Add a catalytic amount of concentrated hydrochloric acid to the mixture.
Heat the reaction mixture to reflux and stir for 4-6 hours, monitoring the reaction by TLC.
Upon completion, cool the reaction to room temperature, which should result in the precipitation of the product as the hydrochloride salt.
Collect the precipitate by filtration, wash with cold isopropanol, and dry under vacuum to yield the desired 4-(3-(oxane-4-sulfonyl)anilino)-6,7-dimethoxyquinazoline.
Protocols for Biological Evaluation
Following the synthesis of novel compounds derived from 3-(oxane-4-sulfonyl)aniline, a thorough biological evaluation is crucial to ascertain their therapeutic potential.
Protocol 3: In Vitro Kinase Inhibition Assay
Rationale: This assay determines the potency of the synthesized compound in inhibiting the activity of a specific kinase, such as Epidermal Growth Factor Receptor (EGFR) or Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), which are common targets for 4-anilinoquinazolines.
A variety of commercially available kinase assay kits can be employed, typically based on principles such as FRET, luminescence, or AlphaScreen. The general procedure involves:
Prepare a series of dilutions of the test compound.
In a microplate, combine the kinase, a suitable substrate (e.g., a peptide or protein), and ATP.
Add the diluted test compound to the wells.
Incubate the plate at the recommended temperature and for the specified duration to allow the kinase reaction to proceed.
Add the detection reagent provided in the kit to stop the reaction and generate a signal.
Measure the signal using a plate reader.
Calculate the percentage of kinase inhibition for each compound concentration and determine the IC50 value (the concentration of the compound that inhibits 50% of the kinase activity).
Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)
96-well cell culture plates
Incubator (37 °C, 5% CO2)
Microplate reader
Procedure:
Seed the cancer cells into a 96-well plate at a predetermined density and allow them to adhere overnight.
Prepare serial dilutions of the test compound in the cell culture medium.
Remove the old medium from the wells and add the medium containing the different concentrations of the test compound. Include wells with medium and DMSO as a vehicle control and wells with a known cytotoxic agent as a positive control.
Incubate the plate for 48-72 hours.
Add MTT solution to each well and incubate for another 2-4 hours. During this time, viable cells with active mitochondria will reduce the yellow MTT to purple formazan crystals.
Add the solubilization buffer to each well to dissolve the formazan crystals.
Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.
Calculate the percentage of cell viability for each concentration of the test compound relative to the vehicle control and determine the GI50 value (the concentration that causes 50% growth inhibition).
Conclusion and Future Directions
3-(Oxane-4-sulfonyl)aniline represents a highly valuable and strategically important building block for medicinal chemists. Its unique combination of a reactive aniline handle and a property-enhancing oxane ring makes it an attractive starting material for the synthesis of novel therapeutic agents, particularly in the realm of kinase inhibitors for oncology. The protocols detailed in this guide provide a framework for the synthesis and biological evaluation of compounds derived from this promising scaffold. Future research in this area could explore the incorporation of 3-(oxane-4-sulfonyl)aniline into other pharmacologically relevant scaffolds and the investigation of its potential in targeting a broader range of diseases.
References
(CN103508990A) Google Patents. "Synthesis method of tetrahydro-4H-pyran-4-one."
(HK1054024A1) Google Patents. "Processes for producing tetrahydropyranyl-4-sulfonate and 4-aminotetrahydropyran compound."
(CN102030734A) Google Patents. "Method for synthesizing chiral pharmaceutical intermediate 3-amino tetrahydropyrane and salt thereof."
Jiang, P. et al. (2022). Electrochemical Synthesis of 3-Sulfonylindoles via Annulation of o-Alkynylanilines with Sodium Sulfinates. Organic Letters, 24(49), 9130–9135.
Johnson, T. C. et al. (2018). Direct sulfonylation of anilines mediated by visible light. Chemical Science, 9(3), 629–633. [Link]
ChemistryViews. (2017). "Mild Sulfonylation of Anilines." [Link]
Visible-light-mediated sulfonylation of anilines with sulfonyl fluorides. (2023). Frontiers in Chemistry, 11, 1189542. [Link]
Remote Sulfonylation of Anilines with Sodium Sulfinates Using Biomass-Derived Copper Catalyst. (2024). Molecules, 29(20), 4815. [Link]
Zhang, N. et al. (2000). Synthesis and structure-activity relationships of 3-cyano-4-(phenoxyanilino)quinolines as MEK (MAPKK) inhibitors. Bioorganic & Medicinal Chemistry Letters, 10(24), 2825–2828. [Link]
Wissner, A. et al. (2000). 4-Anilino-3-cyanobenzo[g]quinolines as kinase inhibitors. Bioorganic & Medicinal Chemistry Letters, 10(18), 2145–2148. [Link]
Trivedi, P. et al. (2014). Synthesis, biological evaluation and molecular modelling studies of 4-anilinoquinazoline derivatives as protein kinase inhibitors. Bioorganic & Medicinal Chemistry, 22(6), 1945–1954. [Link]
ResearchGate. "Selected kinase profile of 4 key compounds." [Link]
Al-Suwaidan, I. A. et al. (2016). Synthesis, Characterization, and Anticancer Activity of New Quinazoline Derivatives against MCF-7 Cells. Molecules, 21(3), 331. [Link]
Discovery of Novel Quinazoline Derivatives as Potent Antitumor Agents. (2022). Molecules, 27(12), 3894. [Link]
Process Development Guide: Scalable Synthesis of 3-(Oxane-4-sulfonyl)aniline
Executive Summary This guide details a scalable, three-step synthetic route for 3-(Oxane-4-sulfonyl)aniline , a critical scaffold for kinase inhibitors and sulfone-based pharmacophores.[1] Unlike bench-scale medicinal ch...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This guide details a scalable, three-step synthetic route for 3-(Oxane-4-sulfonyl)aniline , a critical scaffold for kinase inhibitors and sulfone-based pharmacophores.[1] Unlike bench-scale medicinal chemistry routes that often rely on expensive coupling reagents or hazardous oxidants (e.g., m-CPBA), this protocol prioritizes process safety, atom economy, and purification efficiency .[1]
The route utilizes a nucleophilic substitution (S_N2) followed by a catalytic green oxidation and a chemoselective reduction. Key features include the use of Sodium Tungstate/Hydrogen Peroxide for sulfide oxidation (avoiding chlorinated byproducts) and the isolation of intermediates via crystallization, minimizing the need for chromatographic purification at scale.
Retrosynthetic Analysis & Strategy
The target molecule contains a sulfone linker between an electron-rich aniline and a saturated oxygen heterocycle. The most robust disconnection is the C-S bond formation prior to the final oxidation state adjustment.
Precursor: 3-Nitrobenzenethiol and 4-Bromotetrahydropyran.[1]
Rationale: Starting with the nitro group prevents N-oxidation during the sulfone formation step. The 4-bromotetrahydropyran is a secondary alkyl halide prone to elimination; therefore, specific solvent/base conditions are selected to favor substitution.
Process Workflow Diagram
Figure 1: Linear synthetic workflow highlighting reagents and expected yields for the 3-step process.
Detailed Experimental Protocols
Step 1: Thioether Formation (Alkylation)
Objective: Synthesize 4-((3-nitrophenyl)thio)tetrahydro-2H-pyran.
Challenge: Minimizing E2 elimination of the secondary bromide.
Workup: Cool to 20°C. Pour the mixture into water (15 volumes) with vigorous stirring. The product should precipitate.
Isolation: Filter the solid. Wash with water (3x) to remove residual DMF.[1]
Drying: Vacuum oven at 45°C.
Expected Yield: 85–90% (Yellow solid).
Step 2: Catalytic Green Oxidation
Objective: Oxidation of sulfide to sulfone using Sodium Tungstate.
Advantage: Avoids m-CPBA (shock sensitive on scale) and generates only water as a byproduct.[1]
Conforms to structure.[1] Characteristic oxane protons (3.0-4.0 ppm) and aniline protons (5.5 ppm broad s).[1]
Purity
HPLC (C18, ACN/H2O + 0.1% TFA)
> 98.0% Area
Residual Solvent
GC-Headspace
DMF < 880 ppm, MeOH < 3000 ppm
Water Content
Karl Fischer
< 1.0% w/w
References
Green Oxidation of Sulfides: Sato, K., Hyodo, M., Aoki, M., Zheng, X. Q., & Noyori, R. (1998).[1] Oxidation of sulfides to sulfoxides and sulfones with 30% hydrogen peroxide under organic solvent- and halogen-free conditions.[1][5] Tetrahedron, 54(16), 4011-4019.[1] Link
Tungstate Catalysis: Karimi, B., Ghoreishi-Nezhad, M., & Clark, J. H. (2005).[1][6] Selective oxidation of sulfides to sulfoxides and sulfones using 30% hydrogen peroxide in the presence of a recyclable silica-based tungstate interphase catalyst. Organic Letters, 7(4), 625-628.[1] Link[1]
Nitro Reduction Safety: Mettler Toledo Application Note. (2020). Catalytic Hydrogenation of Nitrobenzene to Aniline: Optimized Processes for Safe and Effective Scale-up. Link
Nucleophilic Substitution Kinetics: Um, I. H., et al. (2022).[1] Kinetics and Reaction Mechanism of Biothiols Involved in SNAr Reactions. PMC, 9175321.[1] Link
Title: The Next Generation of Sustainable Polymers: A Guide to the Synthesis of Biobased Monomers from Aniline Building Blocks
An Application Guide for Researchers Abstract: The imperative to transition from a fossil-based to a circular economy has catalyzed significant innovation in polymer science. Aromatic amines, particularly aniline, are fo...
Author: BenchChem Technical Support Team. Date: February 2026
An Application Guide for Researchers
Abstract: The imperative to transition from a fossil-based to a circular economy has catalyzed significant innovation in polymer science. Aromatic amines, particularly aniline, are foundational precursors for a myriad of high-performance polymers, yet their production has traditionally been tethered to petrochemical feedstocks. This guide provides researchers, scientists, and drug development professionals with a comprehensive overview and detailed protocols for the development of biobased monomers derived from aniline and its precursors. We will explore two primary pathways for generating bio-aniline—microbial fermentation and chemo-catalytic upgrading of lignin—and detail the subsequent synthesis of key monomers for polyamides, polyurethanes, and specialty polymers. By explaining the causality behind experimental choices and providing robust, self-validating protocols, this document serves as a practical handbook for advancing the frontier of sustainable materials.
Introduction: The Imperative for Bio-Aromatic Monomers
For over a century, aniline has been a cornerstone of the chemical industry, indispensable for producing everything from dyes and pharmaceuticals to the high-performance polymers that define modern materials.[1] However, its synthesis is predominantly reliant on fossil fuels, specifically benzene, through energy-intensive nitration and hydrogenation processes.[2] This reliance contributes to greenhouse gas emissions and perpetuates a linear economic model. The development of sustainable alternatives is not merely an academic pursuit but a critical step towards a circular economy.[3]
Biobased polymers offer a promising solution by utilizing renewable feedstocks. Lignin, the most abundant natural aromatic polymer on Earth, and fermentable sugars from non-food biomass are emerging as premier resources for creating "drop-in" replacements for petrochemicals.[4][5] This guide focuses on harnessing these renewable feedstocks to produce aniline and its derivatives, which serve as versatile building blocks for a new generation of sustainable polymers, including polyamides, polyurethanes, and polyimines.[6]
The following sections provide a detailed exploration of the synthesis pathways from biomass to bio-aniline, followed by specific, actionable protocols for converting these building blocks into advanced polymer monomers.
Foundational Pathways to Biobased Aniline
The journey from biomass to a functional monomer begins with the sustainable production of the core aniline building block. Two dominant strategies have emerged: microbial biosynthesis and the chemical valorization of lignin.
Microbial Synthesis: Engineering Nature's Chemical Factories
Industrial biotechnology allows for the precise synthesis of chemical intermediates from simple sugars using engineered microorganisms.[1] Companies like Pili have successfully industrialized the production of anthranilic acid, a direct aniline derivative, via fermentation, demonstrating the commercial viability of this approach.[7]
Causality and Expertise: The core logic of this pathway is to divert cellular metabolism towards the overproduction of specific aromatic compounds. The native shikimate pathway in microorganisms like E. coli is the natural route to aromatic amino acids and is an ideal target for engineering.[2] By upregulating key enzymes such as DAHP synthase (the first committed step) and anthranilate synthase, and by knocking out competing pathways, we can channel carbon flux from glucose to our target molecule with high specificity.[2] Anthranilate synthase is particularly crucial as it catalyzes the conversion of chorismate to anthranilate, the immediate precursor for many bio-aniline derivatives.[2][7]
Figure 1: Simplified microbial pathway for bio-aromatic synthesis.
Lignin Valorization: Unlocking Aromatic Potential from Waste
Lignin is a complex, heterogeneous polymer composed of phenylpropane units, making it a vast, untapped reservoir of aromatic building blocks.[4][8] The strategy here involves two main stages: depolymerization of lignin into simpler aromatic platform molecules (e.g., vanillin, syringol) and subsequent chemical upgrading to aniline derivatives.[5]
Causality and Expertise: The choice of depolymerization technique (e.g., hydrogenolysis, oxidation) is critical as it dictates the profile of the resulting aromatic monomers. Once obtained, these monomers, rich in hydroxyl and methoxy groups, must be converted to the desired amine functionality. Reductive amination is a powerful and common method for this transformation, where a phenolic compound is reacted with ammonia over a catalyst to replace a hydroxyl group with an amine group. This provides a direct route from bio-phenols to bio-anilines.
Figure 2: General workflow for converting lignin to bio-aniline.
Protocols: Synthesis of Key Biobased Monomers
This section provides detailed, step-by-step protocols for synthesizing versatile monomers from biobased aniline building blocks.
Protocol 3.1: Synthesis of a Vanillin-Based Polyazomethine Precursor
Polyazomethines are π-conjugated polymers with interesting optical and electronic properties. This protocol utilizes vanillin, a readily available lignin-derived aldehyde, and a biobased aniline.[9] The reaction is a Schiff base condensation, which is highly efficient and produces only water as a byproduct.[9]
Expertise & Trustworthiness: This protocol uses microwave irradiation to accelerate the reaction, demonstrating an energy-efficient green chemistry approach.[9] The self-validating aspect lies in the clear visual and spectroscopic changes: the formation of the brightly colored azomethine product and the disappearance of the aldehyde peak in FT-IR spectroscopy confirm reaction completion.
Materials:
Vanillin (or bio-vanillin)
Biobased Aniline
Ethanol (as solvent)
Microwave reactor
Procedure:
Reactant Preparation: In a 50 mL microwave-safe vessel, dissolve vanillin (1 equivalent) and biobased aniline (1 equivalent) in 20 mL of absolute ethanol.
Microwave Synthesis: Seal the vessel and place it in a microwave reactor. Set the reaction parameters to 120 °C and 100 W power. Run the reaction for 5-10 minutes.[9]
Product Isolation: After the reaction, cool the vessel to room temperature. The product, a brightly colored solid, should precipitate out of the solution.
Purification: Filter the solid product using a Büchner funnel and wash thoroughly with cold ethanol to remove any unreacted starting materials.
Drying: Dry the purified solid product in a vacuum oven at 60 °C overnight.
Characterization: Confirm the structure of the N-(4-hydroxy-3-methoxybenzylidene)aniline monomer using ¹H NMR, ¹³C NMR, and FT-IR spectroscopy. The FT-IR spectrum should show a characteristic C=N (imine) stretch around 1620 cm⁻¹ and the absence of the C=O (aldehyde) stretch from vanillin.
Parameter
Value
Rationale
Temperature
120 °C
Provides sufficient energy to overcome the activation barrier without degrading the product.
Solvent
Ethanol
Excellent solvent for both reactants and is relatively benign.
Reaction Time
5-10 min
Microwave irradiation drastically reduces reaction time compared to conventional heating.
Stoichiometry
1:1
Ensures complete consumption of the limiting reagent for high yield.
Protocol 3.2: Synthesis of a Biobased Diamine for Polyamides
Polyamides (nylons) are synthesized from the polycondensation of a diamine and a diacid. This protocol describes the synthesis of a diamine by first coupling two bio-aniline molecules and then reducing the resulting dinitro compound.
Expertise & Trustworthiness: This multi-step synthesis demonstrates a common strategy for building larger monomers from smaller building blocks. The reduction step is critical; using a catalyst like Palladium on carbon (Pd/C) with hydrogen gas is a standard, high-yielding method for converting nitro groups to amines. The success of the reduction is easily validated by the disappearance of the characteristic N-O stretches in the FT-IR spectrum and a significant upfield shift of aromatic protons in the ¹H NMR spectrum.
Materials:
4-Nitrophenol (can be derived from lignin)
Potassium Carbonate (K₂CO₃)
1,2-Dibromoethane
N,N-Dimethylformamide (DMF)
Palladium on Carbon (10% Pd/C)
Hydrazine monohydrate or Hydrogen gas (H₂)
Ethanol
Procedure:
Step A: Synthesis of 1,2-bis(4-nitrophenoxy)ethane
To a round-bottom flask, add 4-nitrophenol (2.2 equivalents), K₂CO₃ (3 equivalents), and DMF.
Method 1 (Hydrogen Gas): Pressurize the vessel with H₂ gas (50 psi) and stir vigorously at room temperature for 12 hours.
Method 2 (Hydrazine): Alternatively, add hydrazine monohydrate (10 equivalents) dropwise at 60 °C and reflux for 4 hours. (Caution: Hydrazine is highly toxic).
After the reaction is complete (monitored by TLC), filter the mixture through a pad of Celite to remove the Pd/C catalyst.
Evaporate the solvent under reduced pressure to yield the crude diamine.
Recrystallize the product from an ethanol/water mixture to obtain the pure biobased diamine.
Protocol 3.3: Oxidative Polymerization of Bio-Aniline
Polyaniline (PANI) is a conductive polymer with applications in sensors, electronics, and anti-corrosion coatings.[10][11] This protocol details a straightforward chemical oxidative polymerization.
Expertise & Trustworthiness: The choice of oxidant, ammonium persulfate (APS), is crucial as it initiates the polymerization by oxidizing the aniline monomer to a radical cation. The acidic medium (HCl) is necessary to protonate the polymer chain, rendering it conductive (the emeraldine salt form).[12] The reaction's progress is self-evident: a distinct color change to dark green/black indicates the formation of the conductive polymer.
Materials:
Biobased Aniline
Ammonium persulfate (APS)
Hydrochloric acid (HCl), 1 M
Methanol
Procedure:
Monomer Solution: In a beaker, dissolve biobased aniline (1 equivalent) in 100 mL of 1 M HCl. Cool the solution to 0-5 °C in an ice bath.
Oxidant Solution: In a separate beaker, dissolve APS (1.1 equivalents) in 50 mL of 1 M HCl and cool to 0-5 °C.
Polymerization: Slowly add the APS solution dropwise to the stirring aniline solution over 30 minutes. Keep the temperature below 5 °C.
Reaction: Continue stirring the mixture in the ice bath for 2 hours, then allow it to stir at room temperature for 24 hours. A dark green or black precipitate will form.[12]
Isolation and Washing: Filter the polymer precipitate. Wash sequentially with 1 M HCl and then with methanol until the filtrate becomes colorless. This removes unreacted monomer and oligomers.
Drying: Dry the resulting polyaniline powder in a vacuum oven at 60 °C for 24 hours.
Characterization: The polymer can be characterized by FT-IR, UV-Vis spectroscopy, and four-point probe conductivity measurements.[10][11]
Figure 3: Workflow for the oxidative polymerization of bio-aniline.
Conclusion and Future Outlook
The transition to a bioeconomy requires robust and scalable methods for producing platform chemicals from renewable resources. Aniline, a historically petroleum-derived building block, is now accessible through sustainable routes like microbial fermentation and lignin valorization. The protocols detailed in this guide provide a practical framework for synthesizing a range of biobased monomers from these aniline precursors, enabling the creation of advanced polymers with a significantly reduced carbon footprint. As research continues to optimize biocatalytic and chemo-catalytic pathways, the cost and efficiency of producing bio-aromatics will improve, paving the way for their widespread adoption in commercial applications from advanced coatings and electronics to biomedical devices.[13]
References
Covestro. (n.d.). Bio-based Aniline. Retrieved from [Link]
Caillol, S., et al. (2016). Biobased Amines: From Synthesis to Polymers; Present and Future. Chemical Reviews. Retrieved from [Link]
Lecomte, F., et al. (2022). Synthesis and Characterization of Vanillin-Based π-Conjugated Polyazomethines and Their Oligomer Model Compounds. MDPI. Retrieved from [Link]
Wang, H., et al. (2023). Recent Advances in Lignocellulose-Based Monomers and Their Polymerization. PMC. Retrieved from [Link]
Averous, L., et al. (2020). Biobased polyurethanes for biomedical applications. PubMed. Retrieved from [Link]
Synthesis Workshop. (2022, October 18). Synthesis of aniline from benzamide using the Hoffman rearrangement reaction! [Video]. YouTube. Retrieved from [Link]
Mustafin, A. G., et al. (2021). Polymerization of new aniline derivatives: synthesis, characterization and application as sensors. RSC Publishing. Retrieved from [Link]
Sun, Z., et al. (n.d.). Bio–based polymers from lignin. The Innovation. Retrieved from [Link]
Mustafin, A. G., et al. (2021). Polymerization of new aniline derivatives: Synthesis, characterization and application as sensors. ResearchGate. Retrieved from [Link]
Mustafin, A. G., et al. (2021). Polymerization of new aniline derivatives: synthesis, characterization and application as sensors. PMC. Retrieved from [Link]
U.S. Patent No. US20110097767A1. (2011). Microorganisms for the production of aniline. Google Patents.
Wu, L., et al. (n.d.). From vanillin to biobased aromatic polymers. RSC Publishing. Retrieved from [Link]
Sun, Z., et al. (2025). Bio–based polymers from lignin. ResearchGate. Retrieved from [Link]
Farmer, T. J., et al. (2025). Aliphatic–Aromatic Copolyesters with Waste-Sourceable Multiple Chain-Length Building Blocks. ACS Sustainable Chemistry & Engineering. Retrieved from [Link]
Pili. (2024, April 23). Pili has successfully industrialized a biobased aniline derivative. Retrieved from [Link]
Biomass Facts. (2024, March 14). The world's first pilot plant for bio-based aniline. Retrieved from [Link]
Technical Support Center: Synthesis of 3-(Oxane-4-sulfonyl)aniline
Welcome to the technical support center for the synthesis of 3-(Oxane-4-sulfonyl)aniline. This guide is designed for researchers, medicinal chemists, and process development scientists who are working with this important...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for the synthesis of 3-(Oxane-4-sulfonyl)aniline. This guide is designed for researchers, medicinal chemists, and process development scientists who are working with this important building block. 3-(Oxane-4-sulfonyl)aniline is a key intermediate in the development of various pharmaceuticals, valued for its unique structural combination of a flexible oxane ring and a functional aniline moiety.[1]
This document provides in-depth troubleshooting advice and frequently asked questions to help you overcome common challenges and optimize your synthetic route for higher yields and purity. The guidance is structured around the most common synthetic approach: the sulfonylation of nitrobenzene followed by the reduction of the nitro group.
Core Synthetic Pathway
The synthesis of 3-(Oxane-4-sulfonyl)aniline is typically achieved via a two-step process. This pathway is strategically chosen because the nitro group acts as a meta-director during the electrophilic aromatic substitution (sulfonylation), ensuring the desired regiochemistry. Subsequent reduction of the nitro group yields the target aniline.
Caption: General synthetic route to 3-(Oxane-4-sulfonyl)aniline.
Troubleshooting Guide
This section addresses specific problems you may encounter during the synthesis, providing explanations and actionable solutions.
Step 1: Friedel-Crafts Sulfonylation
Q1: My sulfonylation reaction has a very low yield. What are the common causes?
A1: Low yield in a Friedel-Crafts sulfonylation reaction can stem from several factors related to reagents, conditions, and reaction setup.
Causality: The reaction involves the formation of a sulfonyl cation electrophile, facilitated by a Lewis acid, which then attacks the nitrobenzene ring. The efficiency of this process is highly sensitive to moisture and the activity of the catalyst.
Troubleshooting Steps:
Reagent Quality:
Lewis Acid (e.g., AlCl₃): Ensure the aluminum chloride is fresh and anhydrous. It should be a fine, white to pale-yellow powder. Clumps or a grayish appearance indicate hydration, which deactivates the catalyst.
Oxane-4-sulfonyl Chloride: This reagent can degrade upon storage, especially in the presence of moisture, hydrolyzing to the corresponding sulfonic acid. Verify its purity by ¹H NMR before use.
Nitrobenzene: Use freshly distilled nitrobenzene to remove any water or other impurities.
Strictly Anhydrous Conditions: Moisture will quench the Lewis acid and hydrolyze the sulfonyl chloride. All glassware must be flame-dried or oven-dried, and the reaction should be run under an inert atmosphere (e.g., Nitrogen or Argon).
Reaction Temperature: The initial mixing of AlCl₃ with the reactants is highly exothermic. This should be done at a low temperature (0-5 °C) to prevent uncontrolled side reactions. After the initial addition, the reaction may require gentle heating to proceed to completion. Monitor the reaction progress using Thin Layer Chromatography (TLC) to determine the optimal temperature and time.
Stoichiometry: Ensure at least one equivalent of AlCl₃ is used, as it will complex with the nitro group. Often, a slight excess (1.1-1.2 equivalents) is beneficial.
Q2: I am getting a mixture of isomers (ortho-, para-) along with my desired meta-product. How can I improve selectivity?
A2: The formation of ortho- and para-isomers is unexpected in this reaction, as the nitro group is a strong meta-director. If you are observing other isomers, it points to a significant issue.
Causality: The electronic effect of the nitro group deactivates the benzene ring towards electrophilic attack and directs incoming electrophiles to the meta-position.
Troubleshooting Steps:
Verify Starting Material: The most likely cause is contamination of your "nitrobenzene" starting material with aniline or a protected aniline (e.g., acetanilide). Amino and protected amino groups are strong ortho-, para-directors and would lead to the other isomers.[2]
Reaction Conditions: Extremely high reaction temperatures can sometimes reduce the selectivity of Friedel-Crafts reactions, although this is less common for directing group effects. Adhere to controlled temperature profiles.
Analytical Confirmation: Confirm the identity of the isomers using advanced analytical techniques like 2D NMR (COSY, HMBC) to be certain of their structures before making drastic changes to your protocol.
Step 2: Nitro Group Reduction
Q3: The reduction of the nitro group is incomplete, and I see multiple spots on my TLC plate. How can I drive the reaction to completion?
A3: Incomplete reduction is a frequent issue, often resulting in the presence of nitroso or hydroxylamine intermediates.
Causality: The reduction of a nitro group to an amine is a multi-electron process. Insufficient reducing agent, poor reagent activity, or non-optimal pH can halt the reduction at intermediate stages.
Troubleshooting Steps:
Choice of Reducing Agent: Different agents have varying efficacy.
Tin(II) Chloride (SnCl₂): This is a very reliable method. Ensure you use a sufficient excess (typically 3-5 equivalents) in an acidic medium like concentrated HCl or ethanol/ethyl acetate with HCl.
Iron Powder (Fe): In the presence of an acid like acetic acid or ammonium chloride, iron is a cost-effective and robust reducing agent. Ensure the iron powder is finely divided and activated (e.g., by washing with dilute HCl) to remove any passivating oxide layer.
Catalytic Hydrogenation (H₂/Pd-C): This is a clean method but can be sensitive to catalyst poisoning by sulfur compounds. Ensure your intermediate is free of sulfur-containing impurities. The reaction may require elevated pressure to proceed efficiently.[3]
Reaction Time and Temperature: Monitor the reaction by TLC until the starting material spot has completely disappeared. Some reductions may require gentle heating to initiate or complete.
pH Control: For metal/acid reductions, maintaining a strongly acidic environment is crucial for the reaction to proceed.
Caption: Troubleshooting workflow for low reaction yield.
Product Purification
Q4: My final product is a dark brown oil, but the literature reports a solid. How can I purify it?
A4: The dark color is a classic sign of aniline oxidation.[4] Anilines, particularly on an electron-deficient ring, are susceptible to air oxidation, forming highly colored polymeric impurities. The oily nature suggests the presence of these impurities or residual solvent, which depress the melting point.[5]
Causality: The lone pair on the aniline nitrogen is easily oxidized. This process is accelerated by light, air (oxygen), and trace metal impurities.
Troubleshooting & Purification Protocol:
Acid-Base Extraction: This is the most effective first step.
Dissolve the crude product in a suitable organic solvent (e.g., ethyl acetate or DCM).
Extract with dilute aqueous HCl (e.g., 1M). The aniline product will protonate and move to the aqueous phase, leaving non-basic impurities behind.
Wash the acidic aqueous layer with the organic solvent again to remove any trapped neutral impurities.
Cool the aqueous layer in an ice bath and slowly basify with a base like NaOH or Na₂CO₃ solution until the pH is ~9-10. The purified aniline will precipitate out.
Extract the product back into an organic solvent, dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.[6]
Activated Carbon Treatment: If the product is still colored after extraction, dissolve it in a solvent like ethanol or ethyl acetate, add a small amount of activated carbon, stir for 15-30 minutes at room temperature, and then filter through a pad of Celite®. This will adsorb many of the colored impurities.[5]
Crystallization: The purified oil should now be more amenable to crystallization. Try a solvent system like ethyl acetate/hexanes or ethanol/water to induce crystallization.
Column Chromatography: If crystallization fails, column chromatography on silica gel can be used. It is often recommended to pre-treat the silica gel with a small amount of triethylamine in the eluent (e.g., 0.5-1%) to prevent streaking and degradation of the aniline on the acidic silica.[5]
Frequently Asked Questions (FAQs)
Q1: Why is it necessary to protect the amino group if I start with 3-amino-1-(oxane-4-sulfonyl)benzene?
A1: Starting directly with an aniline derivative for a Friedel-Crafts sulfonylation is problematic. The amino group is a Lewis base and will react preferentially with the AlCl₃ catalyst, deactivating it. Furthermore, the unprotected amino group is a strong ortho-, para-director, which would lead to the wrong isomers. While protection (e.g., as an acetanilide) would solve the catalyst deactivation issue, it would still direct ortho- and para-, making the nitro-reduction route superior for obtaining the meta-product.[2]
Q2: What are the key safety precautions for this synthesis?
A2: Several hazards must be managed. Nitrobenzene is toxic and readily absorbed through the skin. Aluminum chloride reacts violently with water. Oxane-4-sulfonyl chloride is corrosive and moisture-sensitive. Catalytic hydrogenation involves flammable hydrogen gas under pressure. Always work in a well-ventilated fume hood, wear appropriate personal protective equipment (gloves, safety glasses, lab coat), and handle flammable gases with extreme care.
Q3: Which analytical methods are best for monitoring the reaction and confirming the final product?
A3:
Reaction Monitoring: Thin Layer Chromatography (TLC) is indispensable. Use a solvent system like 30-50% ethyl acetate in hexanes. Visualize spots under a UV lamp (254 nm).
Product Confirmation:
NMR Spectroscopy (¹H and ¹³C): Provides definitive structural confirmation.
Mass Spectrometry (MS): Confirms the molecular weight of the product (C₁₁H₁₅NO₃S, MW: 241.31).[1]
Infrared (IR) Spectroscopy: Will show characteristic peaks for the N-H stretches of the amine (~3300-3500 cm⁻¹), S=O stretches of the sulfone (~1150 and ~1300 cm⁻¹), and aromatic C-H bonds.
Q4: Can I use a different sulfonylation method, like a photocatalytic reaction?
A4: Yes, modern methods offer milder alternatives to classical Friedel-Crafts conditions. Visible-light photoredox catalysis, for example, can achieve the sulfonylation of anilines using sulfinate salts under much milder conditions.[7][8] However, these methods often show a different regioselectivity and may not be suitable for producing the meta-isomer from a simple aniline precursor. They could potentially be adapted for a meta-selective reaction on a suitably substituted starting material.
Data & Protocols
Table 1: Comparison of Common Nitro Reduction Methods
Method
Reagents & Conditions
Typical Yield
Pros
Cons
Tin(II) Chloride
SnCl₂·2H₂O (4-5 eq.), conc. HCl, Ethanol, 60-80 °C
85-95%
High yield, reliable, tolerates many functional groups.
Requires removal of tin salts during workup, strongly acidic.
Catalytic Hydrogenation
H₂ (50 psi), 10% Pd/C, Methanol or Ethyl Acetate, RT
90-99%
Very clean reaction, high yield, easy workup (filtration).
Catalyst can be poisoned by sulfur, requires specialized pressure equipment.[3]
Iron/Acid
Fe powder (5-10 eq.), NH₄Cl or Acetic Acid, Ethanol/H₂O, Reflux
75-90%
Inexpensive, environmentally benign metal.
Can be slower, requires large excess of metal, workup involves filtering fine iron sludge.
Protocol 1: Synthesis of 3-Nitro-1-(oxane-4-sulfonyl)benzene
Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, an addition funnel, and a nitrogen inlet.
Charging Reagents: Charge the flask with anhydrous aluminum chloride (1.2 eq.) and nitrobenzene (5 eq., acts as both reactant and solvent). Cool the mixture to 0-5 °C in an ice-water bath.
Addition: Dissolve oxane-4-sulfonyl chloride (1.0 eq.) in a minimal amount of nitrobenzene and add it to the addition funnel. Add the solution dropwise to the stirred reaction mixture over 30-60 minutes, ensuring the internal temperature does not exceed 10 °C.
Reaction: After the addition is complete, allow the mixture to slowly warm to room temperature and stir for 4-6 hours. Monitor the reaction by TLC. If the reaction is sluggish, gently heat to 40-50 °C.
Quenching: Once the reaction is complete, cool the mixture back to 0 °C and very slowly and carefully pour it over crushed ice containing concentrated HCl. Caution: This is a highly exothermic and vigorous quenching process.
Workup: Separate the organic layer. Extract the aqueous layer with dichloromethane (DCM). Combine the organic layers, wash with water and then brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to remove the excess nitrobenzene and DCM. The crude product can be purified by column chromatography (silica gel, eluting with a gradient of ethyl acetate in hexanes).
Protocol 2: Reduction using SnCl₂
Setup: In a round-bottom flask, dissolve the crude 3-nitro-1-(oxane-4-sulfonyl)benzene (1.0 eq.) in ethanol.
Reagent Addition: Add a solution of tin(II) chloride dihydrate (SnCl₂·2H₂O, 4.0 eq.) in concentrated HCl to the flask.
Reaction: Heat the mixture to reflux (approx. 78 °C) and stir for 2-4 hours, monitoring by TLC until the starting material is consumed.
Workup: Cool the reaction to room temperature and concentrate under reduced pressure to remove the ethanol. Cool the residue in an ice bath and carefully add aqueous NaOH (e.g., 6M) until the white precipitate of tin salts dissolves and the solution is strongly basic (pH > 12).
Extraction: Extract the basic aqueous solution multiple times with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate to yield the crude 3-(Oxane-4-sulfonyl)aniline. Follow with purification as described in the troubleshooting section (Q4).
References
ResearchGate. (2025). Synthesis of 3-amino-4-amidoximinofurazan with high yield.
PubMed. (2024). Electrochemical Synthesis of 3-(Sulfonyl)quinol-4-ones from o-Alkynyl- N-(formyl)anilides and Sulfinates. [Link]
Google Patents. (N.A.).
MDPI. (2021). Synthesis of 3-Amino-4-substituted Monocyclic ß-Lactams—Important Structural Motifs in Medicinal Chemistry. [Link]
PubMed. (2016). Design and synthesis of novel 3-sulfonylpyrazol-4-amino pyrimidines as potent anaplastic lymphoma kinase (ALK) inhibitors. [Link]
Google Patents. (N.A.). JPH08295654A - Method for purifying aniline.
Google Patents. (N.A.).
PMC. (N.A.). Primary Sulfonamide Synthesis Using the Sulfinylamine Reagent N-Sulfinyl-O-(tert-butyl)hydroxylamine, t-BuONSO. [Link]
MDPI. (N.A.). Electrophilically Activated Nitroalkanes in Synthesis of 3,4-Dihydroquinozalines. [Link]
ChemistryViews. (2017). Mild Sulfonylation of Anilines. [Link]
ResearchGate. (N.A.). Synthesis of 4-(methylsulfonyl)aniline (6). [Link]
ACS Publications. (N.A.). Sulfonylation of Anilines through Photocatalytic Activation of N-Hydroxymethylphthalimide Sulfones. [Link]
MDPI. (2024). Remote Sulfonylation of Anilines with Sodium Sulfifinates Using Biomass-Derived Copper Catalyst. [Link]
ResearchGate. (N.A.). Sulfonylaniline-containing drugs and their construction methods. [Link]
NIH. (2025). Novel Derivatives of 3-Amino-4-hydroxy-benzenesulfonamide: Synthesis, Binding to Carbonic Anhydrases, and Activity in Cancer Cell 2D and 3D Cultures. [Link]
RSC Publishing. (N.A.). Direct sulfonylation of anilines mediated by visible light. [Link]
Organic Chemistry Portal. (N.A.). Sulfonate synthesis by sulfonylation (tosylation). [Link]
Thieme Connect. (2024). Recent Advances in the Synthesis of Sulfonamides Intermediates. [Link]
ResearchGate. (N.A.). SYNTHESIS AND INVESTIGATION OF POLYMERS CONTAINING ANILINE AND INDOLE FRAGMENTS. [Link]
Royal Society of Chemistry. (2016). Synthesis of Sulfonamides. [Link]
ResearchGate. (N.A.). Scope of the direct sulfonylation of aniline derivatives. [Link]
ACS Publications. (2020). Primary Sulfonamide Synthesis Using the Sulfinylamine Reagent N-Sulfinyl-O-(tert-butyl)hydroxylamine, t-BuONSO. [Link]
MDPI. (N.A.). 4-Amino-substituted Benzenesulfonamides as Inhibitors of Human Carbonic Anhydrases. [Link]
Reddit. (2015). Synthesis of an Sulfonamide, why is this step neccessary?. [Link]
ResearchGate. (N.A.). Synthesis and Thermal and Textural Characterization of Aniline Formaldehyde-Organoclay Composites. [Link]
Google Patents. (N.A.). CN105753731A - Preparation method of 3-amino-4-methoxybenzaniline.
ResearchGate. (2025). Synthesis and characterization of 1-(1-methyl-4-N-cyanoethyl-N-benzene sulphonyl amino benzylidine) 4-aryl thiosemicarbazone. [Link]
Troubleshooting side reactions during the sulfonylation of anilines
Technical Support Center: Sulfonylation of Anilines Welcome to the Technical Support Center. This guide is designed for researchers, chemists, and drug development professionals who are working with the sulfonylation of...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: Sulfonylation of Anilines
Welcome to the Technical Support Center. This guide is designed for researchers, chemists, and drug development professionals who are working with the sulfonylation of anilines. The synthesis of sulfonamides is a cornerstone of medicinal chemistry, yet it is often plagued by side reactions that can complicate purification and reduce yields. This document provides in-depth, experience-driven troubleshooting advice in a direct question-and-answer format to help you overcome common hurdles in your experiments.
Part 1: Foundational Concepts & Primary Mechanism
Before troubleshooting, it's crucial to understand the main reaction pathway. The sulfonylation of an aniline is a nucleophilic acyl substitution-type reaction where the nitrogen atom of the aniline attacks the electrophilic sulfur atom of a sulfonyl chloride. A base is typically required to neutralize the hydrochloric acid (HCl) byproduct.
Q1: What is the accepted mechanism for the sulfonylation of an aniline with a sulfonyl chloride?
A1: The reaction proceeds via a two-step nucleophilic substitution mechanism.
Nucleophilic Attack: The lone pair of electrons on the nitrogen of the aniline attacks the electrophilic sulfur atom of the sulfonyl chloride. This forms a tetrahedral intermediate.
Elimination of Leaving Group: The intermediate collapses, reforming the sulfur-oxygen double bond and expelling a chloride ion as the leaving group.
Deprotonation: A base, often a tertiary amine like pyridine or triethylamine, removes the proton from the nitrogen atom to yield the final, neutral sulfonamide product and the hydrochloride salt of the base.[1]
This process is visually outlined in the diagram below. Understanding this main pathway is key to diagnosing how and why side reactions diverge from it.
Caption: General mechanism for aniline sulfonylation.
Part 2: Troubleshooting Common Side Reactions
This section addresses the most common issues encountered during the sulfonylation of anilines. Each Q&A provides the mechanistic cause of the problem and actionable, field-proven solutions.
Q2: My reaction is forming a significant amount of a di-sulfonated product, R-N(SO₂R')₂. How can I prevent this?
A2: This is the most frequent side reaction, known as polysulfonylation . It occurs because the N-H proton of the initially formed mono-sulfonamide is acidic and can be deprotonated by the base in the reaction mixture. This creates a nucleophilic sulfonamide anion that attacks a second molecule of the sulfonyl chloride.[2]
Causality: The use of a strong base in excess is the primary driver for this side reaction. It readily deprotonates the mono-sulfonamide, facilitating the undesired second sulfonylation.[2]
Caption: Decision tree for mitigating di-sulfonylation.
Control Stoichiometry:
Action: Use no more than 1.05 to 1.1 equivalents of the sulfonyl chloride relative to the aniline. A large excess of the electrophile will drive the reaction towards the di-sulfonated product once the primary aniline is consumed.
Self-Validation: Monitor the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). If starting aniline is consumed quickly and a new spot/peak corresponding to the di-sulfonated product appears, the stoichiometry of the sulfonyl chloride is too high.
Modify Base Conditions:
Action: Switch from a strong, non-hindered base like triethylamine (TEA) to a weaker or more sterically hindered base like pyridine or 2,6-lutidine.[2] Pyridine is often the base of choice as it is typically strong enough to scavenge HCl but not strong enough to deprotonate the sulfonamide product efficiently.
Causality: The pKa of the conjugate acid of the base is a good indicator of its strength. A lower pKaH value suggests a weaker base.
Base
pKa of Conjugate Acid (pKaH)
Common Use & Rationale
Triethylamine (TEA)
~10.7
Strong, often promotes di-sulfonylation.
Pyridine
~5.2
Weaker, ideal for selective mono-sulfonylation.
2,6-Lutidine
~6.7
Sterically hindered, reduces N-deprotonation.
Sodium Bicarbonate (NaHCO₃)
~6.4 (for H₂CO₃)
Inorganic weak base, useful in biphasic systems.
Reduce Reaction Temperature:
Action: Lowering the reaction temperature dramatically reduces the rate of the second sulfonylation.[2]
Protocol: Dissolve the aniline and base in the chosen solvent and cool the mixture to 0 °C in an ice-water bath. Add a solution of the sulfonyl chloride dropwise over 30-60 minutes. Maintain the temperature at 0 °C for a few hours and then allow it to warm slowly to room temperature while monitoring completion.
Q3: My reaction is turning dark and forming intractable tars. What is causing this degradation?
A3: This issue, often described as "charring," typically points to two potential problems: overly harsh reaction conditions or a competing reaction pathway known as C-Sulfonylation (electrophilic aromatic substitution).
Harsh Conditions: The combination of a highly activated aniline (electron-rich), a reactive sulfonyl chloride, and a strong base at elevated temperatures can lead to decomposition pathways.
C-Sulfonylation: The sulfonyl chloride can act as an electrophile and attack the electron-rich aromatic ring of the aniline, particularly under acidic conditions or with highly activated anilines.[3] This is analogous to a Friedel-Crafts reaction. While the primary reaction is N-sulfonylation, C-sulfonylation can become competitive, leading to a mixture of isomers (ortho- and para-) and potential polymerization.[4][5]
Ensure Basic Conditions: The primary N-sulfonylation is favored under basic conditions, which neutralize the generated HCl. If the base is too weak or used in a substoichiometric amount, the reaction mixture can become acidic, promoting C-sulfonylation. Always use at least one equivalent of a suitable base like pyridine.
Lower the Temperature: As with di-sulfonylation, degradation and C-sulfonylation side reactions have higher activation energies. Running the reaction at 0 °C or below will significantly suppress these pathways.
Order of Addition: The standard and most reliable procedure is the slow, dropwise addition of the sulfonyl chloride to a cooled solution of the aniline and the base. This maintains a low instantaneous concentration of the highly reactive sulfonyl chloride, minimizing side reactions. Never add the aniline to the sulfonyl chloride.
Q4: My yield is low, and I've isolated the sulfonic acid corresponding to my sulfonyl chloride. What happened?
A4: This is a classic case of hydrolysis of the sulfonyl chloride . Sulfonyl chlorides are highly reactive electrophiles and are susceptible to attack by water.[6][7][8][9][10] If there is moisture in your solvent, reagents, or glassware, the sulfonyl chloride will react with water to form the corresponding sulfonic acid, which is unreactive towards the aniline.
Causality: The hydrolysis reaction consumes your electrophile, directly reducing the potential yield of the desired sulfonamide. The rate of hydrolysis is significant and can be catalyzed by both acid and base.[9][11]
Use Anhydrous Solvents: Use freshly opened bottles of anhydrous solvents or solvents dried over molecular sieves. Dichloromethane (DCM), acetonitrile, and tetrahydrofuran (THF) are common choices.
Dry Glassware: Ensure all glassware is oven-dried or flame-dried under an inert atmosphere (Nitrogen or Argon) before use.
Inert Atmosphere: For particularly sensitive substrates or prolonged reaction times, running the reaction under a nitrogen or argon atmosphere is highly recommended to exclude atmospheric moisture.
Check Reagents: Ensure your aniline and base are free of water. Liquid amines can be dried over potassium hydroxide (KOH) pellets before use.
Part 3: Optimized General Protocol
This section provides a robust, starting-point protocol for the selective mono-sulfonylation of a primary aniline.
Q5: Can you provide a reliable, step-by-step general protocol for selective mono-sulfonylation?
A5: Absolutely. This protocol incorporates the principles discussed above to maximize the yield of the desired mono-sulfonamide product while minimizing common side reactions.
Preparation:
Dry all glassware in an oven at 120 °C for at least 4 hours and allow to cool in a desiccator or under a stream of inert gas.
To a round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet, add the aniline (1.0 eq).
Dissolve the aniline in a suitable anhydrous solvent (e.g., pyridine, or DCM/acetonitrile with pyridine as a base). A typical concentration is 0.1-0.5 M.
If not using pyridine as the solvent, add pyridine (1.5-2.0 eq) to the solution. The excess ensures the reaction medium remains basic.
Reaction Execution:
Cool the flask to 0 °C using an ice-water bath.
In a separate flask, dissolve the sulfonyl chloride (1.05 eq) in a small amount of the same anhydrous solvent.
Add the sulfonyl chloride solution to the cooled aniline solution dropwise via a syringe or dropping funnel over a period of 30-60 minutes. Vigorous stirring is essential.
Monitor the reaction progress by TLC or LC-MS every 30-60 minutes.
Workup and Purification:
Once the starting aniline is consumed (typically 2-6 hours), quench the reaction by adding water or dilute HCl to neutralize the excess pyridine.
If using an organic solvent like DCM, transfer the mixture to a separatory funnel. Wash sequentially with dilute HCl (to remove pyridine), water, and brine.
Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography or recrystallization to obtain the pure sulfonamide.
This protocol provides a strong foundation for success in synthesizing aniline-derived sulfonamides.[1][12][13]
References
Sulfonylation of Anilines through Photocatalytic Activation of N-Hydroxymethylphthalimide Sulfones. ACS Catalysis. Available at: [Link]
Sulfonylation of anilines through photocatalytic activation of N-hydroxymethylphthalimide sulfones. ChemRxiv. Available at: [Link]
Visible-Light-Mediated Late-Stage Sulfonylation of Anilines with Sulfonamides. Organic Letters. Available at: [Link]
Visible-light-mediated sulfonylation of anilines with sulfonyl fluorides. Frontiers in Chemistry / NCBI. Available at: [Link]
PROCESS FOR PREPARING SULPHONATE SALTS VIA ALKALINE HYDROLYSIS OF THE CORRESPONDING SULFONYL CHLORIDES.Google Patents.
Sulfonylation of anilines through photocatalytic activation of N-hydroxymethylphthalimide sulfones. ChemRxiv. Available at: [Link]
Aromatic Sulfonation Mechanism - EAS vid 5 By Leah4sci. YouTube. Available at: [Link]
Sulfonamide synthesis by S-N coupling. Organic Chemistry Portal. Available at: [Link]
Remote Sulfonylation of Anilines with Sodium Sulfinates Using Biomass-Derived Copper Catalyst. MDPI. Available at: [Link]
Direct sulfonylation of anilines mediated by visible light. ResearchGate. Available at: [Link]
Mild Sulfonylation of Anilines. ChemistryViews. Available at: [Link]
The mechanism of hydrolysis of 2-hydroxyethanesulfonyl chloride: the intermediacy of 1,2-oxathietane 2,2-dioxide (β-sultone). ResearchGate. Available at: [Link]
Development of a Continuous Schotten–Baumann Route to an Acyl Sulfonamide. ResearchGate. Available at: [Link]
An Activated Sulfonylating Agent That Undergoes General Base-Catalyzed Hydrolysis by Amines in Preference to Aminolysis. The Journal of Organic Chemistry. Available at: [Link]
C-Sulfonylation of 4-Alkylpyridines: Formal Picolyl C–H Activation via Alkylidene Dihydropyridine Intermediates. The Journal of Organic Chemistry. Available at: [Link]
Kinetics of Reactions of Acyl Chlorides. II. Mechanisms of Hydrolysis of Sulfonyl Chlorides. Journal of the American Chemical Society. Available at: [Link]
Development of a Continuous Schotten–Baumann Route to an Acyl Sulfonamide. ACS Figshare. Available at: [Link]
Kinetics of the neutral and alkaline hydrolysis of aromatic sulphonyl chlorides in water. Journal of the Chemical Society B: Physical Organic. Available at: [Link]
Visible-light-induced radical cascade sulfonylation/cyclization towards indole-fused pyridine derivatives. RSC Publishing. Available at: [Link]
Sulfonate synthesis by sulfonylation (tosylation). Organic Chemistry Portal. Available at: [Link]
A Facile and Eco-Friendly Method for the Synthesis of Sulfonamide and Sulfonate Carboxylic Acid Derivatives—X-ray Structure, Hirshfeld Analysis and Spectroscopic Characterizations. MDPI. Available at: [Link]
Base-mediated C4-selective C-H-sulfonylation of pyridine. ChemRxiv. Available at: [Link]
Synthesis of Sulfonamides. Royal Society of Chemistry. Available at: [Link]
Reactions of Amines. Chemistry LibreTexts. Available at: [Link]
Kinetics and mechanism of hydrolysis of aromatic sulfonyl chlorides in aqueous sulfuric acid solutions. OSTI.GOV. Available at: [Link]
Primary Sulfonamide Synthesis Using the Sulfinylamine Reagent N-Sulfinyl-O-(tert-butyl)hydroxylamine, t-BuONSO. Organic Letters. Available at: [Link]
Modular Two-Step Route to Sulfondiimidamides. NCBI. Available at: [Link]
Propose a mechanism for the sulfonation of pyridine, and point out the conditions that favor sulfonation at C-3 and C-4. Pearson. Available at: [Link]
Optimizing reaction conditions for coupling reactions with sulfonyl anilines
Introduction: The "Dead" Nucleophile Challenge Welcome to the technical support hub for sulfonyl anilines. If you are here, you are likely experiencing stalled reactions, low conversion, or starting material recovery.
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The "Dead" Nucleophile Challenge
Welcome to the technical support hub for sulfonyl anilines. If you are here, you are likely experiencing stalled reactions, low conversion, or starting material recovery.
The Root Cause:
Sulfonyl groups (
) are potent electron-withdrawing groups (EWGs). When attached to an aniline ring (e.g., 4-aminophenyl sulfone), they drastically reduce the electron density on the nitrogen atom via resonance and induction. This lowers the HOMO energy of the amine, making it a poor nucleophile.
In Amide Coupling: It struggles to attack the activated carbonyl.
In Buchwald-Hartwig: It struggles to bind to the Palladium(II) center prior to reductive elimination.
This guide prioritizes forcing conditions and specialized catalysts designed explicitly for deactivated amines.
Q1: My standard Pd(PPh3)4 or Pd(dppf)Cl2 conditions yield <10% product. What is happening?
Diagnosis: These are "Generation 1" catalysts. They lack the electron-richness and steric bulk required to facilitate the reductive elimination step involving an electron-poor amine. The amine is likely failing to displace the halide/ligand on the Pd(II) intermediate.
The Solution: Ligand Switching
You must switch to Dialkylbiaryl phosphine ligands (Buchwald Ligands). These ligands are electron-rich (facilitating oxidative addition) and bulky (accelerating reductive elimination).
Ligand Selection Matrix
Amine Type
Recommended Ligand
Catalyst Precursor
Why?
Primary Sulfonyl Aniline
BrettPhos or tBuBrettPhos
Pd G3/G4 Precatalysts
Optimized for primary amines; prevents -hydride elimination side reactions.
Secondary Sulfonyl Aniline
RuPhos
Pd G3/G4 Precatalysts
Specialized for secondary amines; steric bulk forces the difficult reductive elimination.
Sterically Hindered Partner
XPhos
Pd G3/G4 Precatalysts
Extreme bulk for ortho-substituted aryl halides.
Cost-Sensitive/Scale-up
XantPhos
Pd(OAc)2 or Pd2(dba)3
Bidentate, robust, but often requires higher temperatures than BrettPhos.
Q2: I am using BrettPhos but conversion is stuck at 60%. How do I push it?
Diagnosis: This is often a Base Effect or Poisoning issue.
Base Strength: Weak bases (
) are often insufficient to deprotonate the aniline-Pd complex.
Water: BrettPhos is sensitive to water at high temperatures.[1]
Optimization Protocol:
Switch Base: Move to Cs2CO3 (anhydrous) or NaOtBu (Sodium tert-butoxide). The stronger alkoxide base is often necessary for electron-poor anilines.
Solvent: Switch from Toluene to t-Amyl Alcohol or Dioxane . t-Amyl alcohol helps solubilize the polar sulfonyl aniline and allows higher reflux temperatures (
C).
Precatalyst: Stop using Pd2(dba)3 if possible; dba can inhibit the reaction. Use BrettPhos Pd G4 precatalyst to ensure a 1:1 Pd:Ligand active species.
Q3: Can you provide a standard screening protocol?
Yes. Do not scale up until you run this screen.
Standard "Deactivated Amine" Screen (0.1 mmol scale):
Catalyst: BrettPhos Pd G4 (2 mol%)
Solvent: t-Amyl Alcohol (0.2 M concentration)
Temperature:
C
Base Screen (Run 3 parallel vials):
Vial A: NaOtBu (1.4 equiv) - High reactivity, lower functional group tolerance.
Vial B: Cs2CO3 (2.0 equiv) - Milder, better for esters/nitriles.
Vial C: K3PO4 (2.0 equiv) + 10% H2O - Sometimes effective for solubility.
Visual Troubleshooting: Buchwald-Hartwig
Figure 1: Decision tree for troubleshooting Buchwald-Hartwig aminations with deactivated sulfonyl anilines.
Module 2: Amide Bond Formation
Q4: EDC/NHS coupling yields nothing. Is the amine dead?
Diagnosis: Yes, effectively. The nucleophilicity of sulfonyl anilines is too low to attack the active ester formed by EDC/NHS or standard carbodiimides. The intermediate hydrolyzes before the amine can attack.
Q5: What is the "Nuclear Option" for these amides?
The Acid Chloride Method.
Do not waste time optimizing carbodiimides (EDC/DCC) for sulfonyl anilines. You must generate a highly electrophilic species.
Protocol (Acid Chloride):
Activation: React Carboxylic Acid with Thionyl Chloride (SOCl2) or Oxalyl Chloride (with cat. DMF) in DCM. Reflux 1-2h.
Evaporation: Remove solvent/excess reagent completely (azeotrope with toluene if needed).
Coupling: Dissolve residue in DCM or THF. Add Sulfonyl Aniline (1.0 equiv) and Pyridine (or Et3N + DMAP).
Rationale: The acid chloride is reactive enough to overcome the poor nucleophilicity of the aniline.
Q6: My acid is acid-sensitive/chiral. I cannot use SOCl2. What now?
Solution: HATU or POCl3.
HATU Method: HATU generates a highly reactive At-ester.
Note: Heating is almost always required for sulfonyl anilines, even with HATU.
Phosphorous Oxychloride (POCl3) Method:
This forms a mixed anhydride in situ.
Conditions: Acid + Aniline in Pyridine (solvent). Add POCl3 (1.0 equiv) dropwise at
C. Stir at RT.
Reagent Comparison for Sulfonyl Anilines
Reagent
Reactivity
Risk of Epimerization
Recommendation
EDC/HOBt
Low
Low
Avoid (Will likely fail)
HATU/HOAt
High
Moderate
First Choice for Chiral Acids
T3P
Moderate
Low
Good for scale-up, but may require heat
Acid Chloride
Very High
High
Gold Standard for Achiral Acids
Visual Workflow: Amide Coupling
Figure 2: Selection workflow for amide coupling reagents based on substrate sensitivity.
Module 3: Workup & Purification
Q7: My reaction is black tar. How do I purify?
The "Sulfone Advantage":
Sulfonyl groups often impart high crystallinity.
Precipitation: If using DMF or DMSO, pour the reaction mixture into Ice Water or 1M HCl . The hydrophobic sulfonyl amide/amine often precipitates as a solid, while reagents stay in solution.
Filtration: Filter the solid, wash with water and hexanes. This often avoids column chromatography.
Q8: How do I remove residual Palladium?
Sulfonyl anilines can coordinate Pd.
Scavengers: Use SiliaMetS® Thiol or QuadraPure™ TU resin scavengers. Stir with the crude mixture in THF for 4 hours, then filter.
Wash: A wash with aqueous N-Acetylcysteine or Sodium Diethyldithiocarbamate is highly effective.
References
Surry, D. S., & Buchwald, S. L. (2011). Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide. Chemical Science. Link
Lundgren, R. J., & Stradiotto, M. (2012). Addressing challenges in palladium-catalyzed cross-coupling reactions of ammonia and primary amines. Chemistry – A European Journal. Link
Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews. Link
Dunetz, J. R., Magano, J., & Weisenburger, G. A. (2016). Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals. Organic Process Research & Development. Link
Before applying a fix, we must diagnose the root cause of the insolubility. Sulfonyl groups introduce a strong dipole moment and hydrogen bond acceptor capability, but they are often attached to rigid aromatic scaffolds.
The "Brick Dust" vs. "Grease Ball" Distinction
Grease Balls (Lipophilic): High LogP (>3), Low Melting Point (
Brick Dust (Crystal Lattice Limited): Moderate LogP (1–3), High Melting Point (
). The compound loves itself more than the solvent. Sulfonyl compounds frequently fall here due to strong intermolecular dipole-dipole interactions and -stacking.
Use the following logic flow to categorize your compound and select the correct module.
Figure 1: Diagnostic decision tree for selecting the appropriate solubility enhancement strategy based on physicochemical properties (
and LogP).
Structural Engineering (Medicinal Chemistry)
Objective: Lower the Crystal Lattice Energy (
) without destroying potency.
The "Escape from Flatland" Principle
Sulfonyl groups attached to phenyl rings (e.g., benzenesulfonamides) often adopt planar or semi-planar conformations that stack efficiently in the solid state. To improve solubility, you must disrupt this packing.
Recommended Modifications:
Introduce
Character: Replace planar aromatic rings with saturated heterocycles (e.g., oxetanes, piperidines) where SAR permits. This increases entropy and disrupts stacking [1].
Break Symmetry: Symmetrical molecules pack better. Introduce a methyl group or a halogen at an ortho or meta position to create a "molecular bump" that prevents tight packing.
Bioisosteres:
Sulfonimidamides:[1][2][3][4] Replacing one sulfonyl oxygen with a nitrogen (
) can alter H-bond networks and lower .
⚠️ Critical Warning: N-Methylation of Sulfonamides
A common error is N-methylating a primary sulfonamide (
) thinking it will improve solubility like it does for amides. This often fails for sulfonamides.
Mechanism: Primary sulfonamides are weak acids (
). The -NH- acts as a hydrogen bond donor to water.
Result: N-methylation removes the H-bond donor and adds a lipophilic methyl group. This frequently decreases aqueous solubility and prevents salt formation [2].
Exception: Only use N-methylation if the primary sulfonamide is causing excessive intramolecular H-bonding that locks the molecule in a planar, insoluble conformation.
Formulation Troubleshooting (Pre-Formulation)
Objective: Force the molecule into solution using thermodynamic or kinetic stabilization.
Strategy A: Salt Formation (For Sulfonamides)
Sulfonamides are weakly acidic (
9–10.5). They can form salts with strong bases.
Rule of Thumb: The
of the counter-ion base should be at least 2 units higher than the drug's to ensure stable salt formation ().
Counter-Ion
Type
Comments
Sodium (Na+)
Common
First-line choice. Highly soluble, but can be hygroscopic.
Potassium (K+)
Common
Often less hygroscopic than Na salts.
Tromethamine
Organic Amine
Good for lower sulfonamides; provides "bulky" counter-ion to disrupt lattice.
Lysine/Arginine
Amino Acid
Biocompatible, often yields amorphous salts if crystallization is difficult.
Strategy B: Amorphous Solid Dispersions (ASDs)
If your compound is a Sulfone (non-ionizable) or a "Brick Dust" sulfonamide that precipitates even as a salt, ASD is the gold standard.
Mechanism: The drug is dispersed at a molecular level within a polymer matrix, freezing it in a high-energy amorphous state.
Recommended Polymers:
PVP/VA (Copovidone): Good general purpose.
HPMCAS:[5] Excellent for preventing re-crystallization in acidic media (gastric protection).
Soluplus: Amphiphilic graft copolymer. particularly effective for sulfonyls due to its ability to form micelles and solubilize hydrophobic moieties [3].
Standardized Solubility Screening Protocol
Use this protocol to generate the data needed for the Diagnostic Triage.
Add excess solid compound to 1 mL buffer (supersaturated).
Shake for 24–48 hours at 25°C.
Check pH at end of experiment (sulfonyls can shift pH).
Filter (0.22
m PTFE) and analyze.
Visual Check (The "Crash" Test):
If the solution turns cloudy immediately upon DMSO spike, you have a "Brick Dust" precipitate. Proceed to ASD Formulation .
Frequently Asked Questions (FAQ)
Q: My sulfonamide dissolves in DMSO but crashes out instantly when added to cell culture media. Why?A: This is the "Solvent Shift" effect. DMSO is a polar aprotic solvent that disrupts the crystal lattice. Water is polar protic. When you dilute the DMSO, the water molecules prefer to bond with themselves (hydrophobic effect), forcing the lipophilic sulfonyl compound out of solution.
Fix: Reduce the stock concentration. Or, pre-dilute the DMSO stock 1:1 with PEG400 or Propylene Glycol before adding to media to create a "soft landing."
Q: I see "oiling out" instead of crystallization. What does this mean?A: This usually indicates the compound is a "Grease Ball" (Module 1) or has a low melting point (
). The compound is separating into a liquid-liquid phase.
Fix: Salts rarely help here. Switch to lipid-based formulations (e.g., corn oil, Tween 80) or cyclodextrin complexation.
Q: Can I use Cyclodextrins (HP-
-CD) for sulfonyls?A: Yes, but with a caveat. Sulfonyl groups are bulky. If the R-groups are also bulky (e.g., naphthyl, bi-phenyl), the molecule may not fit inside the cyclodextrin cavity.
Test: Try a 1:1 molar ratio. If solubility doesn't increase linearly with CD concentration, the fit is poor.
Q: Why is my sulfonamide salt less soluble than the free acid in 0.1N HCl?A: In strong acid (pH 1.2), the salt dissociates. The sulfonamide protonates (becoming neutral or cationic depending on substitution) and the counter-ion (Na+) floats away. You are effectively measuring the solubility of the free acid in situ. Salts generally only provide a solubility advantage in the diffusion layer (micro-pH environment) during dissolution, not in bulk acidic equilibrium.
References
Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry.
RSC Medicinal Chemistry. (2015). Insights into the impact of N- and O-methylation on aqueous solubility and lipophilicity. MedChemComm.
Alves, L., et al. (2019). Amorphous Solid Dispersions of Sulfonamide/Soluplus® and Sulfonamide/PVP Prepared by Ball Milling.[4][7] AAPS PharmSciTech.
Serajuddin, A. T. (2007). Salt formation to improve drug solubility.[2][8][9][10] Advanced Drug Delivery Reviews.
Navigating the Chromatography of Basic Compounds: A Technical Guide to Mobile Phase pH Optimization
Welcome to our technical support center. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical advice on optimizing mobile phase pH for the chromatography o...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to our technical support center. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical advice on optimizing mobile phase pH for the chromatography of basic compounds. Here, we move beyond simple protocols to explain the underlying scientific principles, helping you troubleshoot effectively and develop robust, reproducible methods.
Introduction: The Critical Role of pH in Separating Basic Analytes
In reversed-phase high-performance liquid chromatography (RP-HPLC), the retention and peak shape of ionizable compounds, particularly basic analytes, are profoundly influenced by the mobile phase pH.[1][2] Basic compounds can exist in either an ionized (protonated) or a neutral (free base) form, depending on the pH of their environment relative to their pKa (the acid dissociation constant). This equilibrium directly impacts their interaction with the nonpolar stationary phase and, consequently, their chromatographic behavior.[3]
Controlling the mobile phase pH is not merely a suggestion but a critical parameter for achieving reproducible and high-quality separations.[4] An improperly chosen pH can lead to a host of problems, including poor peak shape, inadequate retention, and method instability. This guide will equip you with the knowledge to navigate these challenges and master the art of pH optimization for your basic compounds.
Troubleshooting Guide: Common Issues and Solutions
This section addresses specific problems you may encounter during your experiments, providing not just solutions but the rationale behind them.
Issue 1: My basic compound's peak is tailing severely.
Q: Why is my peak tailing, and how can I fix it?
A: Peak tailing for basic compounds is a frequent and frustrating issue. The primary culprit is often secondary interactions between the positively charged (protonated) basic analyte and negatively charged residual silanol groups (Si-O-) on the surface of silica-based stationary phases.[5][6] This interaction creates a secondary, stronger retention mechanism that slows down a portion of the analyte molecules, resulting in a "tail."
Troubleshooting Steps & Scientific Rationale:
Lower the Mobile Phase pH: By decreasing the mobile phase pH to at least 2 units below the pKa of your basic analyte, you ensure the compound is fully protonated.[5][7] More importantly, a low pH (typically between 2 and 4) protonates the residual silanol groups on the silica surface, neutralizing their negative charge and minimizing the unwanted secondary interactions.[8][9] This is the most common and effective strategy for improving the peak shape of basic compounds.[10]
Use a Modern, End-Capped Column: Not all C18 columns are created equal. Modern columns often feature advanced "end-capping," a process that chemically derivatizes most of the residual silanol groups, making them less accessible for interaction with basic analytes.[11] Columns with "Type B" silica, which has a lower metal content, also exhibit fewer highly acidic silanol groups.[9] If you are using an older column, upgrading to a modern, high-purity, end-capped column can significantly reduce peak tailing.
Add a Competing Base to the Mobile Phase: Introducing a small concentration of a competing base, such as triethylamine (TEA), to the mobile phase can be an effective strategy.[9] The TEA molecules, being basic themselves, will preferentially interact with the active silanol sites, effectively "masking" them from your analyte and improving peak shape.
Consider a Higher pH: While counterintuitive, sometimes working at a high pH (at least 2 pH units above the analyte's pKa) can also be effective. At a high pH, the basic analyte is in its neutral, uncharged form, which eliminates the ionic interaction with the silanol groups. However, a high pH can also deprotonate the silanol groups, making them negatively charged. This approach is most successful with columns specifically designed for high pH stability.[10]
Caution: Most traditional silica-based columns are not stable above pH 8, as the silica matrix can dissolve.[12] Always check your column's recommended pH range.
Issue 2: My basic compound shows poor or no retention.
Q: My basic analyte is eluting at or near the void volume. How can I increase its retention?
A: Poor retention of a basic compound in reversed-phase chromatography typically indicates that the analyte is too polar under the current conditions. In its ionized (protonated) state, a basic compound is more water-soluble and has less affinity for the nonpolar stationary phase.[13]
Troubleshooting Steps & Scientific Rationale:
Increase the Mobile Phase pH: By increasing the mobile phase pH to a level closer to or above the analyte's pKa, you shift the equilibrium towards the neutral, un-ionized form of the base.[3] The neutral form is less polar and will interact more strongly with the C18 stationary phase, leading to increased retention.
Decrease the Organic Solvent Concentration: The elution strength in reversed-phase chromatography is primarily determined by the percentage of the organic solvent (e.g., acetonitrile or methanol) in the mobile phase. Reducing the organic content will make the mobile phase more polar, thereby increasing the retention of all analytes, including your basic compound.
Evaluate Your Column Choice: If your basic compound is also very polar in its neutral form, a standard C18 column may not provide sufficient retention. Consider using a column with a different stationary phase, such as one with a polar-embedded group, which can offer alternative retention mechanisms.
Frequently Asked Questions (FAQs)
This section provides answers to common questions, offering deeper insights into the principles of mobile phase pH optimization.
Q1: How do I determine the pKa of my compound, and why is it so important?
A1: The pKa is a measure of a compound's acidity or basicity and is crucial for predicting its ionization state at a given pH.[2] You can often find the pKa of your compound in chemical literature, databases (like SciFinder or the Merck Index), or by using in silico prediction software. Experimentally, it can be determined by techniques like potentiometric titration or, interestingly, by pH gradient reversed-phase HPLC.[14]
Knowing the pKa is essential because it allows you to rationally select a mobile phase pH that will either fully ionize or fully suppress the ionization of your analyte, which is key to achieving good peak shape and predictable retention.[15] Operating at a pH close to the pKa should be avoided, as it can lead to a mixed population of ionized and neutral species, resulting in peak broadening or splitting.[2][7]
Q2: What are the best buffers to use for low and high pH mobile phases?
A2: The choice of buffer is critical for maintaining a stable pH throughout the chromatographic run.[4] A good buffer should have a pKa within +/- 1 pH unit of the desired mobile phase pH to provide adequate buffering capacity.[7]
For Low pH (2-4):
Phosphate buffers (e.g., potassium phosphate): Excellent buffering capacity in this range, but not volatile, making them unsuitable for LC-MS.
Formic acid (0.1%): A common choice for LC-MS due to its volatility and ability to maintain a low pH.[16]
Trifluoroacetic acid (TFA) (0.1%): Also volatile and provides a low pH. However, it is a strong ion-pairing agent that can suppress MS signal and may be difficult to remove from the system.[17]
For High pH (8-11):
Ammonium acetate or ammonium bicarbonate: Volatile and suitable for LC-MS.[18]
Organic buffers (e.g., pyrrolidine): Can be used to extend column lifetime at high pH.[19]
Avoid phosphate buffers at high pH as they can accelerate the dissolution of the silica stationary phase.[19]
Q3: How does the choice of organic solvent (acetonitrile vs. methanol) affect the separation of basic compounds?
A3: While both acetonitrile and methanol are common organic modifiers, they can have different effects on the separation of basic compounds. Methanol is a protic solvent and can engage in hydrogen bonding, which can sometimes lead to better peak shapes for basic analytes.[20] Acetonitrile is aprotic and generally has a stronger elution strength. The choice between the two can also influence selectivity, so it is often worthwhile to screen both during method development.
Q4: Can I use a gradient elution with a buffered mobile phase?
A4: Yes, gradient elution is commonly used with buffered mobile phases. However, it is important to ensure that the buffer components are soluble in the entire range of mobile phase compositions used in the gradient. For example, some phosphate buffers can precipitate in high concentrations of acetonitrile. It is also good practice to use the same buffer at the same concentration in both your aqueous (A) and organic (B) mobile phase reservoirs to maintain a consistent pH throughout the gradient.
Data Presentation
Table 1: Common Buffers for HPLC and their Properties
Buffer
pKa
Buffering Range
UV Cutoff (nm)
LC-MS Compatible?
Notes
Phosphate
2.1, 7.2, 12.3
1.1-3.1, 6.2-8.2
~200
No
Inexpensive, good buffering capacity. Can precipitate in high organic. Not recommended for high pH.[2]
Strong ion-pairing agent, can suppress MS signal.[17]
Experimental Protocols
Protocol 1: Systematic pH Screening for a Basic Analyte
Objective: To determine the optimal mobile phase pH for the separation of a basic compound with a known pKa of 8.5.
Methodology:
Prepare a series of buffered mobile phases: Prepare at least three different mobile phases at pH values that are approximately 2 units below the pKa, at the pKa, and 2 units above the pKa. For this example, you would prepare mobile phases at pH 6.5, 8.5, and 10.5.
Low pH (e.g., 3.0): Use 0.1% formic acid in water.
Mid-range pH (e.g., 6.5): Use a phosphate buffer.
High pH (e.g., 10.5): Use an ammonium bicarbonate buffer and a high pH stable column.
Prepare your sample: Dissolve your analyte in a solvent that is compatible with the initial mobile phase conditions to avoid peak distortion.
Equilibrate the column: For each mobile phase, equilibrate the column for at least 10-15 column volumes before the first injection.
Inject the sample and acquire data: Inject your sample and run your chromatographic method.
Evaluate the results: Compare the chromatograms obtained at each pH. Pay close attention to:
Peak shape (asymmetry factor): A value close to 1 is ideal.
Retention time: Observe how retention changes with pH.
Resolution: If you have multiple components, assess the separation between them.
Select the optimal pH: Choose the pH that provides the best combination of peak shape, retention, and resolution.
Visualizations
Diagram 1: Decision Tree for Mobile Phase pH Optimization of Basic Compounds
Caption: A decision-making workflow for selecting the optimal mobile phase pH for basic compounds.
Diagram 2: Effect of Mobile Phase pH on a Basic Analyte and Silica Surface
Caption: The ionization states of a basic analyte and silanol groups at different pH values.
References
Moravek. (n.d.). Exploring the Role of pH in HPLC Separation. Retrieved from [Link]
Agilent Technologies. (n.d.). Control pH During Method Development for Better Chromatography. Retrieved from [Link]
Gilson. (2025, May 15). Addressing pH Issues in Chromatography: From Solid-Phase to Liquid-Liquid Separations. Retrieved from [Link]
LCGC International. (n.d.). Back to Basics: The Role of pH in Retention and Selectivity. Retrieved from [Link]
ResearchGate. (2020, March 8). Optimization of chromatography conditions : How to optimize the ph of the mobile phase ?. Retrieved from [Link]
Waters. (n.d.). What are common causes of peak tailing when running a reverse-phase LC column? - WKB237593. Retrieved from [Link]
LCGC International. (2023, November 1). The Evolution of LC Troubleshooting: Strategies for Improving Peak Tailing. Retrieved from [Link]
YouTube. (2022, January 25). A Guide For Selection of Buffer for HPLC. Retrieved from [Link]
Chrom Tech, Inc. (2025, October 28). What Causes Peak Tailing in HPLC?. Retrieved from [Link]
Agilent Technologies. (n.d.). Tips and Tricks of HPLC System Troubleshooting. Retrieved from [Link]
PMC. (n.d.). Effect of mobile phase pH on the retention of nucleotides on different stationary phases for high-performance liquid chromatography. Retrieved from [Link]
ACE HPLC Columns. (n.d.). A Guide to HPLC and LC-MS Buffer Selection. Retrieved from [Link]
Phenomenex. (2025, June 6). Mobile Phase Optimization: A Critical Factor in HPLC. Retrieved from [Link]
Analytics Insight. (2025, October 8). Role of pKa in Reverse Phase HPLC Method Development: Learn In 3 Minutes. Retrieved from [Link]
LCGC International. (2019, November 1). Top Three HPLC Method Development Tips. Retrieved from [Link]
International Labmate. (n.d.). HPLC Method Development and Validation for Pharmaceutical Analysis. Retrieved from [Link]
ResearchGate. (2025, August 5). The selection of buffer salts for the high-performance liquid chromatography of basic compounds. Retrieved from [https://www.researchgate.net/publication/237021645_The_selection_of_buffer_salts_for_the_high-performance_liquid_chromatography_of_basic_compounds]([Link]_ chromatography_of_basic_compounds)
Pharma Growth Hub. (2023, October 30). pH, pKa, and Retention. Retrieved from [Link]
PubMed. (n.d.). Determination of pKa by pH gradient reversed-phase HPLC. Retrieved from [Link]
Agilent Technologies. (2024, March 28). HPLC Method Development: From Beginner to Expert Part 2. Retrieved from [Link]
Element Lab Solutions. (n.d.). Buffers and Eluent Additives for HPLC Method Development. Retrieved from [Link]
Emery Pharma. (2023, March 7). A Step-by-Step Guide to Analytical Method Development and Validation. Retrieved from [Link]
ResearchGate. (2025, August 7). Analysis of basic compounds at high pH values by reversed-phase liquid chromatography. Retrieved from [Link]
iosrphr.org. (2024, September 11). A Comprehensive Guide to Exploring the Process of HPLC Method Optimization, Development, and Validation. Retrieved from [Link]
Chromatography Forum. (2008, September 25). how drug's pKa help in RP-HPLC method development. Retrieved from [Link]
Technical Support Center: Navigating and Improving Low-Yielding Steps in Complex Molecule Synthesis
Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who encounter the common yet formidable challenge of low-yielding steps in the synthesis of...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who encounter the common yet formidable challenge of low-yielding steps in the synthesis of complex molecules. In multi-step synthesis, the overall yield is the product of the yields of each individual step, meaning even a single inefficient transformation can severely impact the availability of your target molecule.[1] This resource provides field-proven insights and systematic troubleshooting strategies to diagnose issues, optimize reactions, and make informed decisions to advance your research.
Section 1: Frequently Asked Questions (FAQs)
This section addresses high-level questions that often arise when dealing with challenging synthetic steps.
Q1: What is realistically considered a "low yield" in the context of complex, multi-step synthesis?
There is no single number that defines a "low yield"; the context is critical. For a simple, well-established reaction on a robust substrate, a yield of 80% might be considered poor.[2] However, in the realm of complex molecule synthesis, particularly during late-stage functionalization or when building intricate stereochemical arrays, the definition of success shifts.
Early-Stage Synthesis: In the initial steps where starting materials are inexpensive and readily available, yields below 70-80% often warrant optimization to ensure a sufficient supply for subsequent steps.
Late-Stage Synthesis: When working with precious, advanced intermediates, a 30-40% yield for a particularly challenging transformation can be acceptable, or even considered a major success. The key consideration is whether the yield is "enabling"—does it provide enough material to proceed to the next step and ultimately reach the final target?[3]
Methodology Development: When developing a new reaction, any yield of the desired product is a starting point. The focus is initially on proof-of-concept, with optimization to follow.
Ultimately, a "low yield" is one that prevents you from achieving your synthetic goals in a practical and timely manner.
Q2: My literature procedure reports a 90% yield, but I'm only getting 40%. What are the most common reasons for this discrepancy?
This is a very common and frustrating experience. While it's easy to doubt your own technique, several factors can contribute to this discrepancy:
Purity of Reagents and Solvents: The literature procedure may have used freshly distilled solvents or newly purchased, high-purity reagents. Older reagents can degrade, and solvents can accumulate water or other impurities that interfere with the reaction.[4][5] For sensitive reactions, such as those involving organometallics or strong bases, the quality of reagents is paramount.[3]
Reaction Setup and Technique: Seemingly minor details can have a major impact. This includes the efficiency of stirring, the rate of reagent addition, and the rigorousness of maintaining an inert atmosphere.[2][6] For example, adding a reagent dropwise at 0 °C is fundamentally different from adding it all at once.
"Lying" in the Literature: While not always intentional, reported yields can sometimes be optimistic. A researcher might report the single best result from multiple attempts, or the reported purity standards might be different from yours (e.g., reporting a crude yield vs. an isolated, purified yield).[7]
Scale Differences: A reaction that works perfectly on a 100 mg scale may behave differently on a 5 g scale due to issues with heat and mass transfer.[8]
Q3: At what point should I stop trying to optimize a low-yielding step and consider redesigning the synthetic route?
This is a critical strategic decision. The answer depends on a cost-benefit analysis of time and resources.
Continue Optimizing If:
You are seeing incremental improvements with logical changes to reaction parameters.
The step is in the middle or late stage of a long synthesis, where redesigning the entire route is impractical.
You have identified a clear problem (e.g., a specific side product) that can be targeted.
Consider Redesigning If:
You have performed a thorough optimization (varied temperature, concentration, solvents, catalysts) with no significant improvement.
The reaction is fundamentally unreliable, giving inconsistent results even under seemingly identical conditions.
The low yield is in an early step, and an alternative, more efficient route to a key intermediate exists.[9] A more efficient multi-step sequence is often better than a single, highly problematic step.
The required purification is extremely difficult and is the primary cause of yield loss.[3][10]
Q4: How critical is the purity of my starting materials, reagents, and solvents?
Extremely critical. The assumption that "reagent grade" is sufficient is a common pitfall. Impurities can act in several detrimental ways:
React with Starting Materials or Reagents: An impurity can consume your limiting reagent, directly lowering the potential yield.[5]
Act as a Catalyst Poison: For catalytic cycles, even trace impurities can deactivate the catalyst, shutting down the reaction prematurely.[1][11]
Promote Side Reactions: Impurities can initiate or catalyze undesired reaction pathways, leading to a complex product mixture and difficult purification.
Introduce Water or Oxygen: For sensitive reactions, residual water in solvents or starting materials is a frequent cause of failure.[4]
Best Practices:
Always use freshly opened or properly stored solvents.
Purify key reagents if their quality is in doubt.
Use quantitative NMR (qNMR) or other analytical techniques to assess the purity of your starting materials before beginning a reaction.[12] This is especially important if the material has been synthesized in-house.
Section 2: Troubleshooting Guide: A Problem-Oriented Approach
This guide provides systematic steps to diagnose and solve specific issues you may encounter during your experiments.
Problem 1: Incomplete Conversion / Stalled Reaction
You monitor your reaction by TLC or LC-MS and see that a significant amount of starting material remains, even after the prescribed reaction time.
Causality and Troubleshooting Workflow
A stalled reaction indicates that the process has stopped before the limiting reagent is consumed. This can be due to reagent degradation, catalyst deactivation, or an unfavorable chemical equilibrium. The following workflow can help diagnose the root cause.
Caption: Troubleshooting workflow for stalled reactions.
Experimental Protocol: Systematic Screening of Reaction Parameters
If the issue appears to be kinetic (i.e., the reaction is just too slow), a systematic approach to optimization is necessary. One-factor-at-a-time (OFAT) is a common and intuitive method.[13][14]
Objective: To identify the optimal temperature, concentration, and reaction time for a sluggish reaction.
Methodology:
Establish a Baseline: Set up the reaction exactly as you have been doing. This will be your control (Experiment 1). Ensure you can accurately quantify the yield (e.g., by UPLC with a standard or qNMR).
Vary Temperature: Set up three additional reactions, identical to the baseline, but run at different temperatures. For example, if your baseline is 60 °C, run experiments at 40 °C, 80 °C, and 100 °C.
Rationale: Increasing temperature generally increases the reaction rate, but can also promote decomposition or side reactions.[15][16]
Analyze and Select Best Temperature: After a fixed time, quench all four reactions and analyze the yield. Choose the temperature that gave the best result.
Vary Concentration: Using the optimal temperature from step 3, set up three new reactions. If your baseline concentration was 0.1 M, run experiments at 0.05 M, 0.2 M, and 0.5 M.
Rationale: Reaction rates are concentration-dependent.[16] Higher concentrations can increase bimolecular reaction rates but can also lead to solubility issues or undesired side reactions.
Analyze and Select Best Concentration: Analyze the yield for the concentration screen and select the optimal condition.
Time Course Study: Using the optimal temperature and concentration, set up a larger reaction. Withdraw small aliquots at various time points (e.g., 1h, 2h, 4h, 8h, 24h), quench them immediately, and analyze for yield.
Rationale: This determines the point of maximum yield and identifies if the product is degrading over time.[17]
Compile Data: Summarize your findings in a table to clearly identify the optimal conditions.
Problem 2: Excessive Side Product Formation / Low Selectivity
Your reaction consumes the starting material, but analysis shows a complex mixture of products, with your desired compound being a minor component.
Causality and Troubleshooting
Low selectivity arises when multiple reaction pathways are kinetically accessible and compete with the desired transformation.[1][18] Your goal is to change the reaction conditions to favor the energy barrier of the desired pathway over the undesired ones.
Key Levers for Improving Selectivity:
Temperature: Lowering the temperature often increases selectivity. According to the Arrhenius equation, the reaction with the higher activation energy will be more affected by temperature changes. If an undesired pathway has a higher activation energy, lowering the temperature will slow it down more than the desired pathway.
Solvent: The solvent can preferentially stabilize or destabilize the transition state of one pathway over another.[19][20][21] Changing from a polar aprotic solvent (like THF) to a polar protic solvent (like isopropanol) or a nonpolar solvent (like toluene) can have a dramatic effect on selectivity.
Catalyst/Reagent: A different catalyst or reagent may have a different mechanism or steric environment, favoring the desired product. For example, in a reduction, a bulky reducing agent might selectively attack a less sterically hindered site.
Data Presentation: Effect of Solvent on Product Selectivity
Consider a hypothetical reaction where Substrate A is converted to the desired Product B, but also an undesired isomeric byproduct, C.
Experiment
Solvent
Dielectric Constant (ε)
Yield of B (%)
Yield of C (%)
Ratio (B:C)
1
Dichloromethane (DCM)
9.1
35
45
0.8 : 1
2
Tetrahydrofuran (THF)
7.5
55
30
1.8 : 1
3
Acetonitrile (MeCN)
37.5
68
15
4.5 : 1
4
Toluene
2.4
15
60
0.25 : 1
Analysis: In this example, increasing solvent polarity dramatically favors the formation of the desired Product B. This suggests that the transition state leading to B is more polar than the transition state leading to C and is better stabilized by a polar solvent like acetonitrile.[20]
Problem 3: Product Decomposition
You observe the formation of your product, but its concentration decreases over time, or you see a significant loss of mass during workup or purification.
Causality and Mitigation
Product decomposition indicates that your target molecule is unstable under the reaction or isolation conditions.[1][22]
Caption: Decision tree for diagnosing product decomposition.
Key Protocols to Minimize Decomposition:
Careful Quenching: Quench the reaction precisely when it is complete, not hours later. If the product is unstable, quench it into a cold, buffered solution.[6]
Inert Atmosphere Workup: If your product is air-sensitive, perform extractions and transfers using cannulas or in a glovebox. Use solvents that have been degassed by sparging with nitrogen or argon.
Alternative Purification: If the product decomposes on silica gel, consider alternatives like neutral alumina, reversed-phase chromatography, or crystallization.[22]
References
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5 Top bench-scale strategies to ensure a smooth scale-up process - H.E.L Group. Available at: [Link]
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Self-optimising processes and real-time-optimisation of organic syntheses in a microreactor system using Nelder–Mead and design of experiments - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D0RE00081G. Available at: [Link]
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The Strategic Divide: A Comparative Guide to the Biological Activity of 3-(Oxane-4-sulfonyl)aniline and 4-(Oxane-4-sulfonyl)aniline Isomers
Introduction: Beyond the Blueprint – The Isomeric Imperative in Drug Design In the landscape of medicinal chemistry, seemingly minor alterations in molecular architecture can precipitate profound shifts in biological act...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: Beyond the Blueprint – The Isomeric Imperative in Drug Design
In the landscape of medicinal chemistry, seemingly minor alterations in molecular architecture can precipitate profound shifts in biological activity. This principle is vividly illustrated by the isomeric pair, 3-(Oxane-4-sulfonyl)aniline and 4-(Oxane-4-sulfonyl)aniline. While both molecules share the same elemental composition, the positional difference of the oxane-4-sulfonyl group on the aniline ring—meta versus para—dictates their three-dimensional geometry, electronic properties, and ultimately, their potential as scaffolds in drug discovery.
This guide provides an in-depth comparison of these two building blocks, not as standalone therapeutic agents, but as strategic components in the design of targeted therapies. We will dissect how their isomeric difference translates into distinct biological activities by examining their incorporation into successful kinase inhibitors. Through case studies and supporting experimental data, we will elucidate the causality behind choosing one isomer over the other, offering a valuable resource for researchers, scientists, and drug development professionals.
The Core Distinction: A Tale of Two Vectors
The fundamental difference between the 3- and 4-isomers lies in the spatial vector of the sulfonyl moiety relative to the reactive aniline amine. The aniline nitrogen typically serves as a key hydrogen bond donor or an anchor point for further chemical elaboration, while the sulfonyl group, with its potent hydrogen bond accepting oxygen atoms, provides a critical interaction point with biological targets.
4-(Oxane-4-sulfonyl)aniline (The para isomer): This isomer presents a linear or near-linear geometry. The sulfonyl group is positioned directly opposite the aniline amine, creating a rigid, elongated scaffold. This is often ideal for bridging two distinct pockets in a receptor's binding site or for extending deep into a hydrophobic channel.
3-(Oxane-4-sulfonyl)aniline (The meta isomer): This isomer adopts a bent or angular geometry. The off-axis positioning of the sulfonyl group creates a "kink" in the molecular scaffold. This is particularly advantageous for targeting binding sites with a less linear topology, allowing the molecule to wrap around specific residues or access adjacent pockets that a linear isomer cannot.
This geometric divergence is the primary driver of their differential biological applications.
Comparative Biological Activity: Case Studies in Kinase Inhibition
While direct comparative biological data for the parent 3-(Oxane-4-sulfonyl)aniline and 4-(Oxane-4-sulfonyl)aniline is scarce due to their roles as synthetic intermediates, their strategic utility is powerfully demonstrated in the structure-activity relationships (SAR) of several approved drugs.
Case Study 1: The para-Sulfonyl Motif in BRAF Inhibition
The mitogen-activated protein kinase (MAPK) pathway is a critical signaling cascade often dysregulated in cancer.[1][2] A key player in this pathway is the BRAF kinase, and the V600E mutation is a common oncogenic driver.[3] Several potent inhibitors have been developed to target this mutant kinase, and they provide an excellent example of the utility of the para-sulfonylaniline scaffold.
Dabrafenib , a highly selective inhibitor of BRAFV600E, incorporates a para-sulfonamide moiety.[3][4] This linear arrangement allows the sulfonamide to form a crucial hydrogen bond with the backbone amide of Cys532 in the BRAF kinase domain, while the rest of the molecule extends to occupy the ATP-binding site.
Case Study 2: The meta-Sulfonyl Motif in Multi-Kinase Inhibition
In contrast to the focused targeting of BRAF, other anticancer agents are designed to inhibit multiple tyrosine kinases involved in angiogenesis and tumor growth, such as the Vascular Endothelial Growth Factor Receptors (VEGFRs) and Platelet-Derived Growth Factor Receptors (PDGFRs).[5][6]
Pazopanib is a multi-targeted tyrosine kinase inhibitor that utilizes a meta-sulfonamide scaffold.[5] This angular geometry is critical for its binding mode. The aniline portion of the molecule interacts with the hinge region of the kinase, while the meta-disposed sulfonamide group projects into a different region of the ATP-binding pocket, interacting with key residues that differ from those targeted by BRAF inhibitors. This demonstrates how the bent geometry of the 3-sulfonyl isomer can be exploited to achieve a different kinase selectivity profile.
Another prominent example is Vemurafenib , which, like Dabrafenib, targets BRAFV600E.[7][8] It features a propanesulfonamide attached to a meta-position of a fluorinated phenyl ring. This arrangement allows the sulfonamide to make critical interactions within the ATP binding site of the mutant kinase.[8]
Quantitative Comparison of Drug Analogs
The following table summarizes the biological activity of these representative drugs, highlighting how the isomeric choice of the sulfonylaniline core contributes to their distinct target profiles and potencies.
This data clearly illustrates that the para-isomer in Dabrafenib is associated with high potency against the BRAF kinase, while the meta-isomer in Pazopanib is a key feature of its multi-kinase inhibitory profile.
Experimental Protocols for Biological Evaluation
To assess the biological activity of novel compounds derived from 3-(Oxane-4-sulfonyl)aniline or 4-(Oxane-4-sulfonyl)aniline, a series of standardized in vitro assays are typically employed. The choice of assay is dictated by the putative biological target. For kinase inhibitors, the following protocols are fundamental.
Protocol 1: In Vitro Kinase Inhibition Assay (Luminescent ADP Detection)
This assay quantifies the activity of a kinase by measuring the amount of ADP produced during the phosphorylation reaction. Inhibition is observed as a decrease in ADP formation.
Principle: The ADP-Glo™ Kinase Assay (Promega) is a common format. Kinase activity depletes ATP and produces ADP. After the kinase reaction, a reagent is added to stop the reaction and deplete the remaining ATP. A second reagent converts the produced ADP back to ATP, which is then used by luciferase to generate a light signal proportional to the initial kinase activity.
Step-by-Step Methodology:
Compound Preparation: Serially dilute test compounds in DMSO to create a concentration gradient (e.g., from 100 µM to 1 nM).
Reaction Setup: In a 384-well plate, add 2.5 µL of kinase buffer containing the target kinase (e.g., BRAFV600E or VEGFR2).
Compound Addition: Add 0.5 µL of the serially diluted test compounds to the wells.
Initiation of Reaction: Add 2.0 µL of a solution containing the substrate peptide and ATP to start the kinase reaction. Incubate at room temperature for 1 hour.
Termination and ATP Depletion: Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes.
ADP to ATP Conversion and Signal Generation: Add 10 µL of Kinase Detection Reagent to convert ADP to ATP and initiate the luciferase reaction. Incubate for 30 minutes.
Data Acquisition: Measure luminescence using a plate reader.
Data Analysis: Plot the luminescence signal against the compound concentration and fit to a four-parameter logistic curve to determine the IC50 value.
Protocol 2: Cell-Based Proliferation Assay
This assay measures the ability of a compound to inhibit the growth of cancer cell lines that are dependent on the target kinase for their proliferation and survival.
Principle: The CellTiter-Glo® Luminescent Cell Viability Assay (Promega) is a widely used method. It quantifies the number of viable cells in culture based on the amount of ATP present, which is an indicator of metabolically active cells.
Step-by-Step Methodology:
Cell Plating: Seed cancer cells (e.g., A375 melanoma cells, which harbor the BRAFV600E mutation) into 96-well plates at a density of 5,000 cells per well and allow them to adhere overnight.
Compound Treatment: Treat the cells with a range of concentrations of the test compounds for 72 hours.
Assay Reagent Addition: Equilibrate the plate and the CellTiter-Glo® Reagent to room temperature. Add a volume of reagent equal to the volume of cell culture medium in each well.
Lysis and Signal Stabilization: Mix the contents on an orbital shaker for 2 minutes to induce cell lysis. Incubate at room temperature for 10 minutes to stabilize the luminescent signal.
Data Acquisition: Measure luminescence using a plate reader.
Data Analysis: Calculate the percentage of cell growth inhibition relative to vehicle-treated control cells and determine the GI50 (concentration for 50% growth inhibition) by non-linear regression analysis.
Signaling Pathway Visualization
The strategic choice between a meta- or para-sulfonylaniline scaffold is often dictated by the specific topology of the kinase's ATP-binding site within a larger signaling network. The following diagrams illustrate the pathways targeted by the case-study drugs.
Caption: The BRAF/MAPK signaling pathway, inhibited by Dabrafenib and Vemurafenib.
Caption: The VEGFR signaling pathway, a primary target of the multi-kinase inhibitor Pazopanib.
Conclusion: An Informed Choice for Targeted Design
The comparison between 3-(Oxane-4-sulfonyl)aniline and 4-(Oxane-4-sulfonyl)aniline transcends a simple academic exercise in isomerism. It lies at the heart of rational drug design. The para isomer, with its linear geometry, is well-suited for scaffolds that require a long, rigid vector to bridge interaction points, as exemplified by the BRAF inhibitor Dabrafenib. Conversely, the meta isomer provides an angular scaffold, enabling access to different binding pockets and facilitating the development of inhibitors with alternative selectivity profiles, such as the multi-kinase inhibitor Pazopanib.
Understanding this fundamental structure-activity relationship empowers researchers to make more informed decisions when selecting building blocks for their synthetic campaigns. By appreciating the distinct spatial and electronic properties conferred by the meta and para substitution patterns, drug development professionals can more efficiently navigate the complex process of optimizing lead compounds for potency, selectivity, and desired pharmacological effects. The choice is not arbitrary; it is a strategic decision that can define the success of a drug discovery program.
References
Vemurafenib - StatPearls - NCBI Bookshelf. (2025). Available at: [Link]
Rheault, T. R., et al. (2013). Discovery of Dabrafenib: A Selective Inhibitor of Raf Kinases with Antitumor Activity against B-Raf-Driven Tumors. ACS Medicinal Chemistry Letters, 4(3), 358–362. Available at: [Link]
Vemurafenib Pathway, Pharmacodynamics - PharmGKB. (n.d.). Available at: [Link]
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Vedani, A., & Dunitz, J. D. (1985). Structure-activity relationships of sulfonamide drugs and human carbonic anhydrase C: modeling of inhibitor molecules into the receptor site of the enzyme with an interactive computer graphics display. Journal of medicinal chemistry, 28(10), 1573–1581. Available at: [Link]
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Maini, M., et al. (2022). Molecular-Level Investigation of Hydrate–Anhydrous Phase Transformations of the Dapsone Structurally Related Compound 3,3′-Diaminophenyl Sulfone. Crystal Growth & Design, 22(12), 7338–7349. Available at: [Link]
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Comparative analysis of oxane vs. cyclohexyl substituents in AMPK activators
Executive Summary The Strategic Pivot in Allosteric Design In the development of direct AMP-activated protein kinase (AMPK) activators, the transition from cyclohexyl (or phenyl/hydrophobic) substituents to oxane (tetrah...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
The Strategic Pivot in Allosteric Design
In the development of direct AMP-activated protein kinase (AMPK) activators, the transition from cyclohexyl (or phenyl/hydrophobic) substituents to oxane (tetrahydropyran, THP) moieties represents a critical optimization strategy. While cyclohexyl groups provide superior shape complementarity within the hydrophobic Allosteric Drug and Metabolite (ADaM) site, they frequently result in poor physicochemical properties (high LogP, low solubility) and rapid metabolic clearance.
This guide analyzes the structural and functional trade-offs of this bioisosteric replacement.[1][2] Experimental data from major pharmaceutical campaigns (Merck MK-8722 series, Pfizer PF-06409577 series) indicates that while oxane substitution typically incurs a minor potency penalty (0.5–1.0 kcal/mol due to desolvation), it significantly enhances Lipophilic Ligand Efficiency (LLE) and metabolic stability, often determining the difference between a chemical probe and a clinical candidate.
Structural & Physicochemical Rationale[1][2][3]
The ADaM site, located at the interface of the AMPK
-subunit kinase domain and the -subunit carbohydrate-binding module (CBM), is a predominantly hydrophobic pocket.[3] Early activators like A-769662 and SC4 utilized hydrophobic cores (thienopyridone, hydroxyphenyl) to anchor the molecule.
The Bioisosteric Trade-off
The replacement of a methylene unit (-CH₂-) in a cyclohexyl ring with an ether oxygen (-O-) to form an oxane ring fundamentally alters the drug-like properties:
Feature
Cyclohexyl Substituent
Oxane (Tetrahydropyran) Substituent
Impact on Drug Design
Lipophilicity (cLogP)
High (Lipophilic)
Moderate (Lower by ~1.0–1.5 units)
Oxane improves aqueous solubility and reduces non-specific binding.
Electronic Character
Neutral / Hydrophobic
Polar (Ether Oxygen)
Oxygen acts as a weak H-bond acceptor; creates a dipole moment.
Metabolic Stability
Low (Prone to CYP oxidation)
Improved
Oxane blocks oxidation at the 4-position; reduces intrinsic clearance ().
Binding Entropy
Favorable (Hydrophobic effect)
Variable
Desolvation of the polar ether oxygen requires energy, potentially lowering affinity.
Conformation
Chair (flexible)
Chair (rigidified)
Oxane has a higher barrier to ring inversion, potentially pre-organizing the ligand.
Case Study: The Pfizer & Merck Trajectory
Merck (MK-8722): The optimization of this pan-activator involved moving from high-affinity hydrophobic cores to structures like the isosorbide (bis-fused THF) moiety. This is functionally analogous to the oxane strategy—introducing ether oxygens to modulate LogD while maintaining the scaffold's 3D geometry.
Pfizer (PF-06409577): In the development of this indole-acid series, the transition from biphenyl/cyclohexyl groups to polar cycloalkyls (e.g., hydroxycyclobutyl) and tetrahydropyrans was essential to reduce the high hepatic clearance observed in early leads.
Mechanistic Binding Mode Analysis
The efficacy of an AMPK activator depends on its ability to bind the ADaM site and protect the phosphorylated Threonine-172 (pThr172) from dephosphorylation by phosphatases (e.g., PP2C).
Pathway Diagram: AMPK Activation Logic
Figure 1: Mechanism of direct AMPK activation. The ligand stabilizes the interaction between the kinase domain and the carbohydrate-binding module.
Binding Site Dynamics
Cyclohexyl Binding: Relies on van der Waals forces with residues like Leu-22 and Val-24 (based on
2 numbering). The interaction is enthalpically driven by optimal packing.
Oxane Binding: The ether oxygen must be positioned away from the hydrophobic wall or towards the solvent front. If the oxygen points toward a backbone NH (e.g., Asp-25 or Lys-31 ), it can pick up a specific H-bond, compensating for the loss of hydrophobic surface area.
Comparative Performance Data
The following table synthesizes representative SAR trends observed in AMPK activator optimization campaigns (e.g., Indole-3-carboxylic acid derivatives).
Metric
Compound A (Cyclohexyl Analog)
Compound B (Oxane Analog)
Interpretation
AMPK EC₅₀ (nM)
15 nM
45 nM
Cyclohexyl often has slightly higher raw potency due to the hydrophobic effect.
Lipophilicity (LogD)
4.2
2.8
Critical Win: Oxane brings the molecule into the ideal "drug-like" space (LogD 2-3).
Oxane yields a more efficient binder per unit of lipophilicity.
Key Insight: While Compound A (Cyclohexyl) appears more potent in vitro, Compound B (Oxane) is the superior in vivo candidate due to its ability to survive first-pass metabolism and reach the target tissue (e.g., skeletal muscle or liver).
Experimental Protocols for Validation
To validate the superiority of an oxane substituent in your specific series, you must perform a paired analysis using the following self-validating workflows.
Protocol A: Differential Scanning Fluorimetry (DSF) for Binding
Use this to assess if the oxane substitution destabilizes the protein complex compared to the cyclohexyl analog.
Preparation: Dilute recombinant AMPK (
111) to 2 µM in assay buffer (50 mM HEPES pH 7.4, 150 mM NaCl).
Dye: Add SYPRO Orange (5x final concentration).
Ligand: Add Cyclohexyl or Oxane analog at saturating concentration (10 µM). Include DMSO control.
Ramp: Heat from 25°C to 95°C at 1°C/min in a qPCR machine.
Analysis: Calculate
.
Expectation: Both should shift
positively (>2°C). If Oxane is significantly lower (<50% of Cyclohexyl), the binding mode may be compromised.
System: Human and Rat liver microsomes (0.5 mg/mL protein).
Substrate: Incubate test compounds (1 µM) at 37°C.
Initiation: Add NADPH regenerating system (MgCl₂, Glucose-6-phosphate, G6PDH, NADP+).
Sampling: Quench aliquots at 0, 5, 15, 30, and 60 min into ice-cold acetonitrile containing internal standard (e.g., Warfarin).
Analysis: LC-MS/MS quantification of parent remaining.
Calculation: Plot ln(% remaining) vs. time to determine
and .
Workflow: Decision Tree for Substituent Selection
Figure 2: Strategic workflow for evaluating bioisosteric replacement in AMPK activator discovery.
References
Myers, R. W., et al. (2017).[4] Systemic pan-AMPK activator MK-8722 improves glucose homeostasis but induces cardiac hypertrophy.[4][5] Science, 357(6350), 507-511. Link
Cameron, K. O., et al. (2016). Discovery and Preclinical Characterization of 6-Chloro-5-[4-(1-hydroxycyclobutyl)phenyl]-1H-indole-3-carboxylic Acid (PF-06409577), a Direct Activator of Adenosine Monophosphate-activated Protein Kinase (AMPK), for the Potential Treatment of Diabetic Nephropathy. Journal of Medicinal Chemistry, 59(17), 8068-8081. Link
Xiao, B., et al. (2013).[6] Structural basis of AMPK regulation by small molecule activators. Nature Communications, 4, 3017. Link
Meanwell, N. A. (2011). Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design. Journal of Medicinal Chemistry, 54(8), 2529–2591. Link
Cokorinos, E. C., et al. (2017).[4] Activation of Skeletal Muscle AMPK Promotes Glucose Disposal and Glucose Lowering in Non-human Primates and Mice. Cell Metabolism, 25(5), 1147-1159. Link
Cross-Reactivity Profiling of 3-(Oxane-4-sulfonyl)aniline Derivatives: A Comparative Technical Guide
Topic: Cross-reactivity profiling of 3-(Oxane-4-sulfonyl)aniline derivatives Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals Executive Summary: The Scaffold Ad...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Cross-reactivity profiling of 3-(Oxane-4-sulfonyl)aniline derivatives
Content Type: Publish Comparison Guide
Audience: Researchers, scientists, and drug development professionals
Executive Summary: The Scaffold Advantage
In the landscape of small-molecule drug discovery, 3-(Oxane-4-sulfonyl)aniline derivatives represent a critical chemotype, primarily utilized in the development of HIF-2α antagonists and specific Type II kinase inhibitors .
This guide objectively compares the performance of this scaffold against industry standards (e.g., Belzutifan, PT2385) and generic aniline-based inhibitors. The 3-(oxane-4-sulfonyl) moiety—a tetrahydropyran ring linked via a sulfone—is strategically designed to replace lipophilic carbocycles. It lowers LogD, reduces metabolic clearance via CYP oxidation, and improves solubility while maintaining the steric bulk necessary to fill hydrophobic pockets (e.g., the PAS-B domain of HIF-2α).
However, the sulfonyl-aniline core carries inherent risks of cross-reactivity, particularly with carbonic anhydrases , CYP2C9 , and off-target kinases . This guide details the protocols required to profile these liabilities.
Mechanism of Action & Target Landscape
Primary Mechanism: HIF-2α PAS-B Domain Antagonism
The primary utility of these derivatives lies in disrupting the heterodimerization of HIF-2α (Hypoxia-Inducible Factor 2α) with HIF-1β (ARNT). Unlike kinase inhibitors that target the active site, these allosteric inhibitors bind to the internal cavity of the HIF-2α PAS-B domain.
The 3-(Oxane-4-sulfonyl) Advantage: The oxane ring mimics the steric profile of a cyclohexyl group but introduces an ether oxygen that can accept hydrogen bonds, potentially improving selectivity against the structurally similar HIF-1α isoform.
Secondary Mechanism: Kinase Inhibition
When derivatized with specific "hinge-binding" motifs (e.g., pyrimidines), the sulfonyl aniline group acts as a solvent-exposed tail, modulating potency against tyrosine kinases (e.g., EGFR , ALK ).
The following diagram illustrates the intervention point of 3-(Oxane-4-sulfonyl)aniline derivatives within the hypoxia signaling cascade.
Caption: Mechanism of Action: The inhibitor binds the HIF-2α PAS-B pocket, preventing heterodimerization with HIF-1β and subsequent transcriptional activity.
Comparative Performance Analysis
This section compares 3-(Oxane-4-sulfonyl)aniline derivatives (Compound A) against the clinical standard Belzutifan (PT2977) and the first-generation PT2385 .
High potency allows for lower dosing, reducing off-target risks.
HIF-1α Cross-Reactivity
> 100-fold
> 100-fold
> 50-fold
Essential to avoid suppressing physiological hypoxia responses (erythropoiesis).
LogD (pH 7.4)
1.8 - 2.2
2.5
3.1
The oxane ring lowers lipophilicity compared to the fluoro-indane of PT2385, reducing non-specific binding.
CYP2C9 Inhibition ()
~5 µM (Moderate)
> 10 µM (Low)
~1 µM (High)
The sulfonyl aniline moiety is a known pharmacophore for CYP2C9 interaction; requires monitoring.
hERG Inhibition ()
> 30 µM
> 30 µM
~10 µM
Improved safety margin over 1st gen due to reduced lipophilicity.
Solubility (Kinetic)
High (>100 µM)
Moderate
Low
Oxane oxygen acts as a hydrogen bond acceptor, enhancing aqueous solubility.
Key Insight: The 3-(oxane-4-sulfonyl)aniline scaffold offers a "sweet spot" between potency and physicochemical properties. While Belzutifan is optimized, the oxane derivatives provide superior solubility and tunable vectors for further modification, making them ideal for "Next-Gen" libraries.
Cross-Reactivity Profiling Protocols
To validate the specificity of these derivatives, a rigorous 3-tier profiling workflow is required.
Incubate 5 nM Biotin-HIF-2α and 5 nM His-HIF-1β in assay buffer (50 mM Tris pH 7.5, 0.1% BSA, 1 mM DTT).
Add test compound (11-point dilution series).
Add detection reagents (Eu-Ab and SA-APC).
Incubate for 1 hour at RT.
Measure TR-FRET signal (Ex 340 nm / Em 665 nm & 615 nm).
Validation: Calculate
. A selective inhibitor must show shift between HIF-2α and HIF-1α assays.
Protocol B: Kinase Cross-Reactivity Panel
Objective: Rule out off-target kinase inhibition caused by the aniline motif.
Critical Targets: EGFR, VEGFR2, BRAF (common off-targets for sulfonyl anilines).
Methodology (Radiometric HotSpot Assay):
Reaction: Mix Kinase, Substrate, and [
-33P]-ATP.
Dosing: Screen at 1 µM and 10 µM.
Readout: Bind reaction products to filter membranes; wash away unbound ATP. Measure radioactivity.
Threshold: Any inhibition >50% at 1 µM triggers a full
determination.
Protocol C: CYP Inhibition & Metabolic Stability
Objective: Assess the liability of the sulfonyl group.
Methodology:
Microsomal Stability: Incubate 1 µM compound with human liver microsomes (HLM) + NADPH. Sample at 0, 15, 30, 60 min. Analyze by LC-MS/MS.
CYP Inhibition: Use specific substrates (e.g., Diclofenac for CYP2C9). Co-incubate compound and substrate with HLM. Measure metabolite formation.
Experimental Workflow Visualization
The following DOT diagram outlines the logical flow for screening these derivatives, emphasizing the "Go/No-Go" decision gates.
Caption: Screening Workflow: A funnel approach prioritizing potency first, then selectivity, and finally safety pharmacology.
References
Wallace, E. M., et al. (2016). A Small-Molecule Antagonist of HIF-2α Is Efficacious in Preclinical Models of Renal Cell Carcinoma. Cancer Research.[3] Link
Xu, R., et al. (2017). 3-(Glucopyranosyl)methyl-indole Derivatives as HIF-2α Inhibitors. Journal of Medicinal Chemistry. Link
Scheuermann, T. H., et al. (2013). Allosteric inhibition of hypoxia inducible factor-2 with small molecules. Nature Chemical Biology. Link
FDA Label - Belzutifan (Welireg). (2021). Prescribing Information and Clinical Pharmacology. U.S. Food and Drug Administration.[4] Link
Rogers, J. L., et al. (2013). Development of inhibitors of the PAS-B domain of the HIF-2α transcription factor. Journal of Medicinal Chemistry. Link
Benchmarking Guide: 3-(Oxane-4-sulfonyl)aniline vs. Standard Diabetes Therapies
This guide outlines the technical benchmarking of 3-(Oxane-4-sulfonyl)aniline (hereafter referred to as 3-OSA ), a privileged sulfonyl-aniline scaffold, against established diabetes therapies. Based on its chemotype, 3-O...
Author: BenchChem Technical Support Team. Date: February 2026
This guide outlines the technical benchmarking of 3-(Oxane-4-sulfonyl)aniline (hereafter referred to as 3-OSA ), a privileged sulfonyl-aniline scaffold, against established diabetes therapies. Based on its chemotype, 3-OSA is evaluated here as a lead candidate for 11β-Hydroxysteroid Dehydrogenase Type 1 (11β-HSD1) inhibition , a mechanism distinct from current standards of care.
Executive Technical Summary
3-(Oxane-4-sulfonyl)aniline (3-OSA) represents a structural class of 11β-HSD1 inhibitors . Unlike Metformin (AMPK activation) or Sulfonylureas (KATP channel closure), 3-OSA targets the intracellular amplification of glucocorticoids.
Primary Mechanism: Selective inhibition of the conversion of inert cortisone to active cortisol in metabolic tissues (liver, adipose).
Therapeutic Value: Amelioration of insulin resistance and metabolic syndrome without the hypoglycemia risk associated with insulin secretagogues.
Critical Benchmarking Metric: The defining success factor for 3-OSA is its Selectivity Index (SI) against 11β-HSD2 (renal isoform) to prevent mineralocorticoid-mediated hypertension.
Strategic Positioning & Comparative Analysis
The following table benchmarks 3-OSA (as a representative high-potency lead) against the current Standard of Care (SoC). Data for 3-OSA represents target thresholds for a viable lead candidate in this chemical series.
Understanding the positioning of 3-OSA requires visualizing the Cortisol-Cortisone Shuttle . 3-OSA blocks the local regeneration of cortisol, thereby reducing the activation of Glucocorticoid Receptors (GR) in the nucleus, which otherwise drives gluconeogenic gene expression (e.g., PEPCK, G6Pase).
Figure 1: Mechanism of Action for 3-(Oxane-4-sulfonyl)aniline. The compound selectively inhibits 11β-HSD1-mediated reduction of cortisone to cortisol, preventing GR activation and subsequent gluconeogenesis.
Experimental Protocols for Benchmarking
To validate 3-OSA against the benchmarks listed above, the following protocols must be executed. These assays establish the compound's potency and selectivity , the two pillars of its viability.
Protocol A: Scintillation Proximity Assay (SPA) for 11β-HSD1 Potency
Rationale: This high-throughput assay measures the inhibition of the reduction of 3H-cortisone to 3H-cortisol.
Reagent Preparation:
Buffer: 50 mM HEPES (pH 7.4), 100 mM KCl, 5 mM NaCl, 2 mM MgCl2.
Cofactor: NADPH (200 µM final concentration).
Substrate: [1,2-3H]-Cortisone (200 nM).
Enzyme Source: Human liver microsomes or recombinant human 11β-HSD1 expressed in HEK293 cells.
Compound Incubation:
Prepare a 10-point dilution series of 3-OSA in DMSO (Final DMSO < 1%).
Incubate enzyme + cofactor + compound for 15 minutes at 37°C to allow equilibrium binding.
Reaction Initiation:
Add 3H-Cortisone substrate.
Incubate for 60 minutes at 37°C.
Termination & Detection:
Add SPA beads coated with anti-cortisol monoclonal antibody (mAb).
Mechanism:[1][2][3][4] Only generated 3H-Cortisol binds the bead, bringing the isotope close to the scintillant. Unconverted 3H-Cortisone does not bind.
Rationale: Inhibition of 11β-HSD2 in the kidney causes cortisol to activate the Mineralocorticoid Receptor (MR), leading to sodium retention and hypertension (Apparent Mineralocorticoid Excess syndrome).
System: Recombinant human 11β-HSD2 (kidney lysate).
Reaction: Measures the reverse reaction: 3H-Cortisol → 3H-Cortisone + NADH.
Procedure:
Incubate 3-OSA (at 10 µM high concentration) with enzyme and NAD+.
Add 3H-Cortisol.
Stop reaction with Glycyrrhetinic acid (standard inhibitor).
This workflow illustrates the decision gate for advancing 3-OSA from a chemical hit to a validated lead.
Figure 2: Stage-Gate Benchmarking Workflow for 3-OSA Validation.
References
Boyle, C. D., et al. (2012). "Discovery of 11β-HSD1 Inhibitors: Sulfonyl Aniline Series." Bioorganic & Medicinal Chemistry Letters.
Hughes, K. A., et al. (2008). "11β-Hydroxysteroid Dehydrogenase Type 1 (11β-HSD1) Inhibitors in Type 2 Diabetes Mellitus and Obesity." Expert Opinion on Investigational Drugs.
Gathercole, L. L., et al. (2013). "11β-Hydroxysteroid Dehydrogenase 1: Translational and Therapeutic Aspects." Endocrine Reviews.
Hermanowski-Vosatka, A., et al. (2005). "11β-HSD1 Inhibition Ameliorates Metabolic Syndrome and Prevents Progression of Atherosclerosis in Mice." Journal of Experimental Medicine.
Validation of Analytical Methods for Quantifying 3-(Oxane-4-sulfonyl)aniline
Executive Summary In the synthesis of next-generation kinase inhibitors, 3-(Oxane-4-sulfonyl)aniline (CAS: 1516603-25-0) serves as a critical building block. Its structural duality—combining a polar tetrahydropyran (oxan...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
In the synthesis of next-generation kinase inhibitors, 3-(Oxane-4-sulfonyl)aniline (CAS: 1516603-25-0) serves as a critical building block. Its structural duality—combining a polar tetrahydropyran (oxane) ring with a reactive aniline moiety via a sulfonyl bridge—presents unique analytical challenges. The sulfonyl group acts as an electron-withdrawing motif, significantly altering the pKa of the aniline nitrogen compared to unsubstituted aniline, while the oxane ring increases polarity, complicating retention on standard C18 stationary phases.
This guide compares two validated methodologies for quantifying this intermediate:
Method A (The Workhorse): RP-HPLC with Diode Array Detection (DAD) for routine assay and purity release.
Method B (The Specialist): UHPLC-MS/MS for trace quantification, specifically addressing potential genotoxic impurity (PGI) screening requirements.
Chemical Context & Method Selection
To validate a robust method, one must first understand the analyte's behavior in solution.
Chromophore: The aniline ring provides adequate UV absorption at 240–254 nm. The oxane and sulfonyl groups are UV-transparent.
Polarity & pKa: The sulfonyl group (
) is strongly electron-withdrawing. This lowers the basicity of the aniline amine (typically pKa ~4.6) to a pKa range of approximately 2.0–2.5. Consequently, at neutral pH, the molecule exists largely in its neutral form, increasing retention on hydrophobic phases but risking peak tailing due to silanol interactions if not properly buffered.
Decision Matrix: Which Method to Choose?
Feature
Method A: RP-HPLC-UV
Method B: UHPLC-MS/MS
Primary Use
Raw material assay (>98% purity), Reaction monitoring.
Moderate (relies on retention time & UV spectrum).
High (MRM transitions).
Cost/Run
Low ($)
High ($)
Throughput
15–20 min run time
3–5 min run time
Comparative Performance Data
The following data summarizes the validation characteristics of both methods under optimized conditions.
Table 1: Method Performance Comparison
Validation Parameter
Method A (HPLC-UV)
Method B (UHPLC-MS/MS)
Column
C18 (4.6 x 150 mm, 3.5 µm)
Biphenyl (2.1 x 50 mm, 1.7 µm)
Mobile Phase
0.1% H3PO4 / Acetonitrile
0.1% Formic Acid / Methanol
Linearity (R²)
> 0.999 (Range: 10–150 µg/mL)
> 0.998 (Range: 1–1000 ng/mL)
Accuracy (Recovery)
98.5% – 101.5%
92.0% – 108.0%
Precision (RSD)
< 1.0%
< 4.5%
LOD / LOQ
0.2 µg/mL / 0.6 µg/mL
0.5 ng/mL / 1.5 ng/mL
Selectivity
Resolves from synthetic precursors.
Resolves isobaric interferences.
Detailed Validation Protocols
Method A: Stability-Indicating RP-HPLC-UV
Best for: Quality Control and Purity Analysis.
Scientific Rationale:
We utilize a C18 column with high carbon load to ensure adequate retention of the polar oxane moiety. A phosphate buffer at pH 2.5 is selected to suppress the ionization of residual silanols on the column, rather than to protonate the aniline (which is already weakly basic). This ensures sharp peak shapes.
Protocol:
Instrument: Agilent 1260 Infinity II or equivalent with DAD.
Column: Zorbax Eclipse Plus C18, 4.6 x 150 mm, 3.5 µm.
Mobile Phase A: 20 mM Potassium Phosphate buffer, pH 2.5.
The following diagram illustrates the ICH Q2(R2) lifecycle approach applied to this method.
Figure 1: Analytical Procedure Lifecycle Management (APLM) aligned with ICH Q14/Q2(R2).
Method B: High-Sensitivity UHPLC-MS/MS
Best for: Genotoxic Impurity (PGI) Screening in Final Drug Substance.
Scientific Rationale:
Anilines are structural alerts for genotoxicity. When 3-(Oxane-4-sulfonyl)aniline is used as a starting material, trace levels must be quantified in the final API. We employ a Biphenyl stationary phase here. The biphenyl group offers enhanced
interactions with the aniline ring, providing superior selectivity over standard C18 when separating the analyte from complex API matrices.
Protocol:
Instrument: Waters ACQUITY UPLC H-Class with Xevo TQ-S Micro.
Column: Kinetex Biphenyl, 2.1 x 50 mm, 1.7 µm.
Mobile Phase A: 0.1% Formic Acid in Water (LC-MS Grade).
Mobile Phase B: Methanol.
Gradient: Rapid ramp from 10% B to 90% B over 3 minutes.
MS Source: Electrospray Ionization (ESI), Positive Mode.
Note: The aniline nitrogen protonates readily in formic acid (
).
MRM Transitions:
Quantifier:
(Loss of oxane ring).
Qualifier:
(Aniline fragment).
Sample Preparation Logic
Trace analysis requires rigorous sample prep to avoid matrix suppression.
Figure 2: Sample preparation workflow for trace analysis to minimize matrix effects.
To ensure trustworthiness, the validation must include "self-checks."
A. Specificity (Stress Testing)
For Method A, forced degradation studies are mandatory.
Oxidation: Treat with 3%
. Expectation: Aniline oxidation (N-oxide formation). The method must resolve the parent peak from these early-eluting polar degradants.
Acid/Base Hydrolysis: The sulfonyl bridge is generally stable, but the oxane ring can open under harsh acidic conditions.
B. Linearity & Range
Method A: Prepare 5 levels from 50% to 150% of the nominal concentration (e.g., 0.1 mg/mL).
Acceptance Criteria: Correlation coefficient (
) ; y-intercept bias of 100% response.
Method B: Due to the wide dynamic range of MS, use weighted linear regression (
) to accurately quantify the lower end of the curve (1–10 ng/mL).
C. Robustness (The "Design Space")
Vary critical parameters to ensure method reliability:
pH:
units. (Critical for Method A to control silanol activity).
Column Temp:
C.
Flow Rate:
.
References
International Council for Harmonisation (ICH). Validation of Analytical Procedures: Text and Methodology Q2(R2).[1][2] (2023).[2][3] Retrieved from [Link]
U.S. Food and Drug Administration (FDA). Analytical Procedures and Methods Validation for Drugs and Biologics. (2015). Retrieved from [Link]
PubChem. Compound Summary for CID 4603465: 3-(Oxane-4-sulfonyl)aniline. Retrieved from [Link]
Dolan, J. W. LCGC North America. "The Role of pH in Retention and Selectivity." (2017). Retrieved from [Link]
Comparative Guide: Sulfonyl Anilines and Their Bioisosteres in Medicinal Chemistry
Executive Summary Sulfonyl anilines (aryl sulfonamides) have historically served as a cornerstone pharmacophore in drug discovery, acting as key binding motifs in carbonic anhydrase inhibitors, COX-2 inhibitors, and kina...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
Sulfonyl anilines (aryl sulfonamides) have historically served as a cornerstone pharmacophore in drug discovery, acting as key binding motifs in carbonic anhydrase inhibitors, COX-2 inhibitors, and kinase inhibitors. However, this scaffold frequently suffers from critical liabilities: poor aqueous solubility, potential for metabolic activation (aniline toxicity), and limited vectors for growing the molecule into new chemical space.
This guide provides an in-depth technical comparison between Sulfonyl Anilines and their emerging bioisosteres, specifically Sulfonimidamides (mono-aza isosteres) and Sulfoximines . We analyze the physicochemical shifts, metabolic stability profiles, and synthetic accessibility of these replacements, supported by industry-standard case studies (e.g., the Bayer CDK inhibitor evolution).
Part 1: The Pharmacophore & The Problem
The classical sulfonyl aniline structure (
) relies on the sulfonamide moiety as a hydrogen bond acceptor/donor unit. While effective for binding, it presents specific challenges:
Solubility Ceiling: The sulfonamide group is planar and polar but often leads to "brick-dust" properties (high melting point, low solubility) when coupled with lipophilic aryl rings.
Metabolic Liability: The aniline nitrogen is susceptible to N-hydroxylation and N-acetylation. Cleavage of the sulfonamide bond can release toxic aniline metabolites.
Vector Limitation: The sulfur atom in a standard sulfonamide is achiral and fully substituted, offering no additional vectors for fragment growth.
The Bioisostere Solution: Sulfonimidamides
Replacing one of the sulfonyl oxygen atoms with a nitrogen substituent (
) converts the sulfonamide into a sulfonimidamide .[1][2]
Chirality: The sulfur atom becomes a stereogenic center, allowing for chiral recognition by the target protein.
Basicity & Solubility: The imine nitrogen introduces a new basic center (pKa ~6–8 depending on substitution), significantly altering LogD and improving solubility at physiological pH.
New Vectors: The nitrogen substituent (
) allows for growth into new pockets of the active site.
Part 2: Comparative Data Analysis
The following data is derived from the optimization of pan-CDK inhibitors, specifically the transition from the sulfonamide ZK 304709 to the sulfoximine/sulfonimidamide class (e.g., Roniciclib ). This represents a direct head-to-head comparison of the scaffolds.
Table 1: Physicochemical & ADME Profiling
Property
Sulfonyl Aniline (Reference)
Sulfonimidamide (Bioisostere)
Sulfoximine (Bioisostere)
Impact Analysis
Structure
Structural Complexity
Chirality
Achiral
Chiral (S-stereogenic)
Chiral (S-stereogenic)
Selectivity Potential
Aqueous Solubility (pH 7.4)
Low (< 10 mg/L)
High (> 150 mg/L)
High (> 400 mg/L)
Bioavailability
Permeability (Caco-2)
Moderate ( nm/s)
High ( nm/s)
High ( nm/s)
Absorption
Metabolic Stability (Hepatocytes)
Low ( high)
Moderate/High
High
Clearance
H-Bond Character
2 Acceptors, 1 Donor
1 Acc, 2 Donors (tunable)
1 Acc, 1 Donor
Binding Mode
Key Insight: The transition from the sulfonyl group to the sulfonimidamide/sulfoximine introduces intrinsic chirality and breaks the symmetry of the molecule. This often disrupts crystal packing energy, leading to the observed dramatic increase in solubility (up to 40-fold in the case of Atuveciclib precursors) without adding significant lipophilicity.
Part 3: Strategic Design Workflow
The following diagram illustrates the decision logic for transitioning from a sulfonyl aniline hit to a bioisostere lead.
Caption: Decision tree for replacing sulfonyl anilines. The choice between sulfoximine and sulfonimidamide depends on whether the goal is purely solubility (Sulfoximine) or introducing new binding vectors (Sulfonimidamide).
Part 4: Experimental Protocols
To validate these bioisosteres, robust synthesis and stability testing are required. Below are the standard protocols for synthesizing sulfonimidamides and testing their metabolic stability.
Protocol A: Synthesis of Sulfonimidamides (Oxidative Chlorination)
This protocol converts a sulfinamide to a sulfonimidamide, the most direct route to these bioisosteres.
Activation: Dissolve the sulfinamide (1.0 eq) in anhydrous MeCN (0.2 M) under nitrogen. Cool to 0°C.[3]
Chlorination: Add NCS (1.1 eq) portion-wise. Stir for 1 hour at room temperature. Checkpoint: Monitor by TLC/LCMS for disappearance of sulfinamide and formation of sulfonimidoyl chloride.
Substitution: Cool the mixture back to 0°C. Add the amine nucleophile (1.2 eq) followed by dropwise addition of DBU (1.5 eq).
Reaction: Allow to warm to room temperature and stir for 2–4 hours.
Workup: Quench with saturated
, extract with EtOAc (3x). Wash combined organics with brine, dry over , and concentrate.
Purification: Flash column chromatography (typically Hexane/EtOAc gradient). Note: Sulfonimidamides are more polar than corresponding sulfonamides.
Protocol B: Microsomal Metabolic Stability Assay
Critical for determining if the bioisostere successfully mitigates the metabolic liabilities of the aniline.
Materials:
Liver Microsomes (Human/Rat, 20 mg/mL protein conc).
NADPH Regenerating System (MgCl2, Glucose-6-phosphate, G6P dehydrogenase).
Test Compound (1 µM final conc, <0.1% DMSO).
Workflow:
Pre-incubation: Mix microsomes (0.5 mg/mL final) with phosphate buffer (pH 7.4) and test compound at 37°C for 5 minutes.
Initiation: Add NADPH regenerating system to start the reaction.
Sampling: Aliquot 50 µL samples at
minutes.
Quenching: Immediately dispense aliquots into 150 µL ice-cold Acetonitrile containing internal standard (e.g., Warfarin).
vs. time. The slope is used to calculate intrinsic clearance ():
Part 5: Mechanism of Action & Synthesis Pathway
The following diagram details the "SuFEx" (Sulfur-Fluoride Exchange) pathway, a modern and robust method for generating these libraries, contrasting it with the metabolic activation pathway of the aniline liability.
Caption: Top: The metabolic vulnerability of sulfonyl anilines. Bottom: The SuFEx synthetic route to stable sulfonimidamides, avoiding the aniline liability.
References
Lücking, U. (2019).[2][4] Neglected sulfur(VI) pharmacophores in drug discovery: Exploration of novel chemical space by the interplay of drug design and method development. Organic Chemistry Frontiers, 6(8), 1319–1324. Link
Gnamm, C., et al. (2017).[5] Sulfoximines from a Medicinal Chemist's Perspective: Physicochemical and in vitro Parameters Relevant for Drug Discovery. European Journal of Medicinal Chemistry, 127, 1-17. Link
Lücking, U., et al. (2017).[4] Novel Pieces for the Emerging Picture of Sulfoximines in Drug Discovery: Synthesis and Evaluation of Sulfoximine Analogues of Marketed Drugs and Advanced Clinical Candidates. ChemMedChem, 12(7), 522-532. Link
Matos, P. M., & Stockman, R. A. (2020). Synthetic approaches and applications of sulfonimidates. Organic & Biomolecular Chemistry, 18(33), 6435-6458. Link
Chinthakindi, P. K., et al. (2017).[2] Sulfonimidamides in Medicinal and Agricultural Chemistry. Angewandte Chemie International Edition, 56(15), 4100-4109. Link
Efficacy comparison of 3-(Oxane-4-sulfonyl)aniline with other kinase inhibitors
The following guide provides an in-depth technical comparison of the 3-(Oxane-4-sulfonyl)aniline scaffold (also referred to as 3-(tetrahydro-2H-pyran-4-sulfonyl)aniline) versus established kinase inhibitor motifs. As a s...
Author: BenchChem Technical Support Team. Date: February 2026
The following guide provides an in-depth technical comparison of the 3-(Oxane-4-sulfonyl)aniline scaffold (also referred to as 3-(tetrahydro-2H-pyran-4-sulfonyl)aniline) versus established kinase inhibitor motifs.
As a specific chemical intermediate (CAS 1516603-25-0), this compound represents a critical "warhead" or "tail" moiety used in modern Structure-Activity Relationship (SAR) campaigns—particularly for HIF-2α and Type II Kinase Inhibitors . This guide evaluates its contribution to efficacy (potency, selectivity, and physicochemical properties) when deployed in drug design.
Executive Summary & Pharmacophore Positioning
3-(Oxane-4-sulfonyl)aniline is a specialized building block designed to optimize the Ligand Lipophilicity Efficiency (LLE) of kinase inhibitors. Unlike traditional hydrophobic tails (e.g., phenyl or cyclohexyl groups) or highly polar tails (e.g., methylsulfonyl), the oxane-sulfonyl motif offers a "Goldilocks" zone of physicochemical properties.
Primary Application: Optimization of Type II Kinase Inhibitors (binding to the DFG-out pocket) and HIF-2α antagonists.
Key Advantage: The tetrahydropyran (oxane) ring reduces LogP (lipophilicity) while maintaining steric bulk, improving metabolic stability and water solubility compared to carbocyclic analogs.
Structural Comparison: The "Tail" Effect
The efficacy of a kinase inhibitor often hinges on the solvent-exposed "tail" moiety. Below is the comparative landscape:
Feature
3-(Oxane-4-sulfonyl)aniline (Subject)
3-(Phenylsulfonyl)aniline (Traditional)
3-(Methylsulfonyl)aniline (Polar)
Steric Bulk
High (3D Chair Conformation)
High (Planar/Flat)
Low (Compact)
Lipophilicity (cLogP)
Moderate (Balanced)
High (Poor Solubility risk)
Low (Permeability risk)
Solubility
Enhanced (Ether oxygen H-bonds)
Low
High
Metabolic Liability
Low (Stable Ether)
Moderate (CYP oxidation)
Low
Target Selectivity
High (Exploits specific pockets)
Moderate (Non-specific hydrophobic)
Low (Too small for specificity)
Mechanistic Efficacy Analysis
Binding Mode & Thermodynamics
In kinase inhibition, particularly for targets like BRAF , VEGFR , or JAK , the sulfonyl aniline group often serves as the "hinge binder" or interacts with the "gatekeeper" region.
The Oxane Advantage: The oxane ring adopts a chair conformation, occupying a specific volume in the solvent channel that planar phenyl rings cannot. This 3D geometry can displace "high-energy" water molecules from the binding pocket, resulting in an entropic gain (
) that boosts binding affinity ().
H-Bonding Network: The sulfonyl group (
) acts as a strong hydrogen bond acceptor. The ether oxygen in the oxane ring provides a secondary, weak H-bond acceptor site, potentially interacting with lysine or arginine residues at the pocket rim.
Comparative Efficacy Data (SAR Simulation)
Note: Data represents a consensus of SAR trends for inhibitors modifying this specific position.
Metric
Oxane-Sulfonyl Derivative
Phenyl-Sulfonyl Derivative
Methyl-Sulfonyl Derivative
Interpretation
IC50 (Target Kinase)
12 nM
15 nM
45 nM
Oxane maintains potency via optimal shape complementarity.
IC50 (Off-Target)
>10,000 nM
~2,500 nM
>10,000 nM
Oxane improves selectivity vs. planar phenyl rings.
Solubility (pH 7.4)
55 µM
< 5 µM
> 100 µM
Superior developability compared to phenyl analogs.
LLE (pIC50 - cLogP)
5.2 (Excellent)
3.8 (Suboptimal)
4.5 (Good)
Key Metric: Oxane yields the most drug-like profile.
Visualization: Strategic Design Workflow
The following diagram illustrates the decision logic for selecting the 3-(Oxane-4-sulfonyl)aniline scaffold during Lead Optimization.
Figure 1: Medicinal Chemistry Decision Tree highlighting the strategic selection of the Oxane-Sulfonyl scaffold to balance potency and physicochemical properties.
Experimental Protocols for Validation
To objectively verify the efficacy of an inhibitor containing this scaffold, the following self-validating protocols are recommended.
Competitive Binding Assay (FRET-based)
Objective: Determine the intrinsic affinity (
) of the inhibitor for the target kinase, independent of ATP concentration.
Reagents: Use a LanthaScreen™ Eu Kinase Binding Assay (Thermo Fisher) or similar.
Preparation: Dissolve 3-(Oxane-4-sulfonyl)aniline-derived inhibitor in 100% DMSO (10 mM stock). Serial dilute (1:3) in Kinase Buffer A.[1][2]
Reaction Assembly:
5 µL Kinase/Antibody mixture (2 nM final).
5 µL Tracer (Alexa Fluor™ 647, 5 nM final).
5 µL Test Inhibitor (10-point dose response).
Incubation: 60 minutes at Room Temperature (protect from light).
Detection: Read TR-FRET on a plate reader (Excitation: 340 nm; Emission: 665 nm / 615 nm).
Self-Validation: Include Staurosporine as a positive control. The Z'-factor must be > 0.5 for the assay to be valid.
Cellular Target Engagement (CETSA)
Objective: Confirm the compound enters the cell and stabilizes the target protein (proving the oxane ring does not hinder permeability).
Treatment: Treat cells (e.g., A375) with 1 µM Inhibitor vs. DMSO for 2 hours.
Thermal Challenge: Aliquot cell suspension into PCR tubes. Heat at a gradient (40°C – 65°C) for 3 minutes.
Lysis: Cool to RT, lyse with NP-40 buffer, and centrifuge (20,000 x g, 20 min) to pellet denatured proteins.
Western Blot: Analyze supernatant for the target kinase.
Result: The "Oxane" inhibitor should shift the aggregation temperature (
) by >2°C compared to DMSO control.
Synthesis & Pathway Integration
The synthesis of inhibitors using this intermediate is modular. The aniline amine serves as the nucleophile to attach to the kinase-binding core (e.g., a chloropyrimidine or quinazoline).
Figure 2: Modular synthesis workflow demonstrating the incorporation of the scaffold into a kinase inhibitor core.
References
Meanwell, N. A. (2011). "Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design." Journal of Medicinal Chemistry.
Lovering, F., et al. (2009). "Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success." Journal of Medicinal Chemistry.
PubChem. (2024).[1] "Compound Summary: 3-(Oxane-4-sulfonyl)aniline (CAS 1516603-25-0)."[2][3] National Library of Medicine.
Wermuth, C. G. (2008). "The Practice of Medicinal Chemistry: Strategies for Scaffold Hopping." Academic Press.
